Spinacetin

• CAS: 3153-83-1

Core Science & Biosynthesis

Spinacetin: A Technical Guide to Natural Sources and Extraction for Researchers

For Immediate Release

This technical guide provides an in-depth overview of the natural sources, extraction methodologies, and biological activities of spinacetin, a promising O-methylated flavonol. This document is intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry.

Introduction to Spinacetin

Spinacetin (3,5,7-trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-methoxychromen-4-one) is a flavonoid that has garnered significant interest for its potential therapeutic properties. As a member of the flavonol subclass of flavonoids, it shares a core structure known for its antioxidant and anti-inflammatory effects. This guide will explore its primary natural occurrences and the scientific methodologies for its isolation and quantification.

Natural Sources of Spinacetin

The primary and most well-documented natural source of spinacetin is spinach (Spinacia oleracea)[1][2][3]. It is one of the unique flavonoids found in this leafy green vegetable[4]. While spinach is the principal source, spinacetin has also been reported in other plant species, including:

• Peppers (Capsicum annuum)[5]

• Wormwood (Artemisia gmelinii)[5]

The concentration of spinacetin and other flavonoids in spinach can vary depending on factors such as the specific cultivar, growing season, and cultivation practices[2][3].

Extraction Methodologies for Spinacetin from Spinacia oleracea

Several extraction techniques have been employed to isolate spinacetin and other flavonoids from spinach. The choice of method and solvent significantly impacts the yield and purity of the final extract. This section details common experimental protocols and presents a comparative summary of their effectiveness.

Maceration

Maceration is a conventional solid-liquid extraction technique that involves soaking the plant material in a solvent for a specified period.

Experimental Protocol:

• Sample Preparation: Fresh spinach leaves are chopped or dried and powdered.

• Extraction: The prepared spinach is submerged in a solvent (e.g., 70% ethanol) at a specific solid-to-solvent ratio (e.g., 1:5 or 1:10 w/v).

• Incubation: The mixture is left to stand for a defined period (e.g., 1, 3, or 5 days) with occasional agitation.

• Filtration: The mixture is filtered to separate the liquid extract from the solid plant material.

• Concentration: The solvent is removed from the extract, typically under vacuum using a rotary evaporator, to yield the crude extract.

Ultrasound-Assisted Extraction (UAE)

Ultrasound-assisted extraction utilizes high-frequency sound waves to disrupt cell walls and enhance solvent penetration, thereby improving extraction efficiency and reducing extraction time.

Experimental Protocol:

• Sample Preparation: Dried and powdered spinach leaves (e.g., 10 g) are used.

• Extraction: The sample is mixed with a solvent (e.g., 70% ethanol) at a specific solid-to-solvent ratio (e.g., 1:5 or 1:10 w/v).

• Sonication: The mixture is subjected to ultrasonication for a defined period (e.g., 10, 20, or 30 minutes) at a controlled temperature and power. One study noted a 2.6-fold higher maximum extraction yield with ultrasound compared to conventional solvent extraction in a laboratory setting[6][7][8].

• Filtration and Concentration: The subsequent steps of filtration and solvent evaporation are similar to those in maceration.

A high-throughput UAE method has been described as follows:

• Sample: 500 mg ± 10 mg of spinach.

• Solvent: 5 mL of 98:2 methanol:formic acid.

• Procedure: Vortex for 1 minute, sonicate for 20 minutes, then centrifuge for 5 minutes at 3700 RPM at 4°C. The supernatant is collected, and the extraction process is repeated twice more with a 10-minute sonication time[1].

Pressurized Liquid Extraction (PLE)

Pressurized liquid extraction employs elevated temperatures and pressures to enhance the extraction process, allowing for faster extractions with less solvent.

Experimental Protocol:

• Sample Preparation: Dried spinach is used as the starting material.

• Extraction: The sample is packed into an extraction cell and extracted with a solvent (e.g., water or a 70:30 mixture of ethanol and water) under controlled temperature (50 to 190°C) and pressure.

• Collection: The extract is collected in a vial. Studies have shown that a 70:30 ethanol-water mixture is more effective than water for extracting flavonoids from spinach using PLE[9][10]. Flavonoids were effectively extracted between 50 to 150°C with the ethanolic solvent[9][10].

Quantitative Comparison of Extraction Methods

The yield of flavonoids from spinach is highly dependent on the chosen extraction method and parameters. While specific quantitative data for spinacetin is not always reported individually, the total flavonoid content can serve as a proxy for extraction efficiency.

Extraction Method	Solvent	Solid-to-Solvent Ratio (w/v)	Temperature (°C)	Duration	Reported Yield (Total Flavonoids)	Reference
Maceration	70% Ethanol	1:10	Room Temperature	5 days	Lower than UAE	[11]
Ultrasound-Assisted Extraction (UAE)	70% Ethanol	1:10	Not specified	30 minutes	4.27 ± 0.02 mgQE/g	[11]
High-Throughput UAE	98:2 Methanol:Formic Acid	1:10	4	20 min + 2x10 min	93.1 – 187.26 mg/100 g fresh weight	[1]
Pressurized Liquid Extraction (PLE)	70:30 Ethanol:Water	Not specified	50-150	Not specified	Effective extraction in this range	[9][10]

mgQE/g: milligram Quercetin Equivalents per gram of dry extract.

Signaling Pathways Modulated by Spinacetin

Recent research has begun to elucidate the molecular mechanisms underlying the biological activities of spinacetin, particularly in the context of inflammation and cancer.

Inhibition of Mast Cell Activation (Anti-inflammatory Pathway)

Spinacetin has been shown to suppress the activation of mast cells, which are key players in allergic and inflammatory responses. This is achieved through the inhibition of the IgE-mediated signaling cascade. The primary mechanism is the abolishment of Syk-dependent activation.

Key inhibitory actions of spinacetin in this pathway include:

• Upstream Inhibition: Prevents the activation of Spleen tyrosine kinase (Syk) and Linker for Activated T cells (LAT).

• Downstream Signal Blockade: Inhibits the activation of Phospholipase Cγ (PLCγ) and cytosolic Phospholipase A2 (cPLA2).

• MAPK Pathway Inhibition: Suppresses the phosphorylation of key Mitogen-Activated Protein Kinases (MAPKs), including Extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38.

• Akt/NF-κB Pathway Inhibition: Attenuates the activation of the Akt/Nuclear Factor-kappa B (NF-κB) signaling axis.

• Calcium Mobilization: Reduces intracellular calcium (Ca2+) mobilization.

Spinacetin's inhibition of the IgE-mediated mast cell activation pathway.

Inhibition of Hedgehog Signaling Pathway (Anti-cancer Mechanism)

In the context of prostate cancer, spinacetin has been found to inhibit the expression of Gli1, a key transcription factor in the Hedgehog signaling pathway. This pathway is crucial for embryonic development and is often aberrantly reactivated in various cancers, promoting cell proliferation and survival.

Experimental Workflow for Investigating Anti-Cancer Effects:

The investigation of spinacetin's effect on the Hedgehog pathway typically follows this experimental workflow:

References

• 1. A comprehensive UHPLC-MS/MS and extraction method reveals flavonoid profile and concentration are diverse in spinach (Spinacia oleracea L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frontiers | A comprehensive UHPLC-MS/MS and extraction method reveals flavonoid profile and concentration are diverse in spinach (Spinacia oleracea L.) [frontiersin.org]
• 5. Recovery of Added-Value Compounds from Orange and Spinach Processing Residues: Green Extraction of Phenolic Compounds and Evaluation of Antioxidant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Scaling up continuous ultrasound-assisted extractor for plant extracts by using spinach leaves as a test material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Scaling up continuous ultrasound-assisted extractor for plant extracts by using spinach leaves as a test material - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Pressurized liquid extraction of flavonoids from spinach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. yapindo-cdn.b-cdn.net [yapindo-cdn.b-cdn.net]

A Technical Guide to the Spinacetin Biosynthetic Pathway in Spinacia oleracea

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Spinacia oleracea L. (spinach) is a rich source of a unique profile of bioactive flavonoids, which are secondary metabolites known for their antioxidant and anti-inflammatory properties.[1] Among these are several O-methylated flavonols, with spinacetin being a notable compound found in spinach leaves.[2][3] Spinacetin (3,5,7-trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-methoxy-4H-1-benzopyran-4-one) is a doubly O-methylated derivative of the flavonol quercetagetin. Understanding its biosynthetic pathway is crucial for metabolic engineering, agricultural enhancement, and exploring its pharmacological potential.

While the complete pathway has not been fully elucidated in a single study for Spinacia oleracea, this guide reconstructs the most probable sequence based on the well-established general flavonoid biosynthesis pathway and enzymatic steps characterized in other plant species.[4][5] This document provides an in-depth overview of the core enzymatic steps, presents available quantitative data, details relevant experimental protocols, and offers a visual representation of the metabolic cascade.

The Core Biosynthetic Pathway to Spinacetin

The biosynthesis of spinacetin begins with the general phenylpropanoid pathway, which produces the starter molecule 4-coumaroyl-CoA from phenylalanine. This molecule then enters the flavonoid-specific branch, culminating in a series of hydroxylation and methylation reactions to yield spinacetin. The pathway can be segmented into three major stages:

• Formation of the Flavonol Core (Quercetin): This is the central pathway for producing most flavonols.

• Hydroxylation to Quercetagetin: A key step that adds a hydroxyl group at the C-6 position of the A-ring, creating the immediate precursor to spinacetin.

• Regiospecific O-Methylation: Two successive methylation events yield the final spinacetin molecule.

The proposed enzymatic sequence is detailed below.

Visualizing the Pathway

The following diagram illustrates the proposed biosynthetic route from the central flavonoid intermediate, Naringenin, to Spinacetin.

Caption: Proposed enzymatic steps for the biosynthesis of Spinacetin from Naringenin.

Enzymatic Steps

• Flavonoid 3'-hydroxylase (F3'H): The pathway diverges towards quercetin-type flavonols with the hydroxylation of naringenin at the 3' position on the B-ring to form eriodictyol.[5]

• Flavanone 3-hydroxylase (F3H): This enzyme hydroxylates eriodictyol at the C-3 position of the C-ring, producing dihydroquercetin (taxifolin).[4]

• Flavonol synthase (FLS): FLS introduces a double bond between C-2 and C-3 of the C-ring, converting dihydroquercetin into the common flavonol, quercetin.[4]

• Flavonol 6-hydroxylase (F6H): This is a critical step for creating the spinacetin backbone. F6H hydroxylates quercetin at the C-6 position of the A-ring to produce quercetagetin. This enzyme activity is essential for this specific branch of flavonoid metabolism.[4]

• Flavonoid O-methyltransferase 1 (FOMT1): The first methylation likely occurs at the 6-hydroxyl group of quercetagetin, producing patuletin. Patuletin is another methylated flavonol known to be present in spinach.[3][6]

• Flavonoid O-methyltransferase 2 (FOMT2): A second, distinct O-methyltransferase acts on the 3'-hydroxyl group of patuletin to yield the final product, spinacetin.[2][6] The order of methylation events may vary, but this sequence is biochemically probable.

Quantitative Data on Flavonoids in Spinacia oleracea

Direct quantitative data on the enzyme kinetics (K_m, V_max) and absolute concentrations of pathway intermediates for spinacetin biosynthesis in spinach are not extensively reported in the literature. However, several studies have quantified the total flavonoid content and the concentrations of major aglycones, providing a valuable reference for the pathway's output.

Compound Class / Specific Compound	Concentration Range (mg/100g Fresh Weight)	Method	Reference(s)
Total Flavonoids	82 – 224	Various	[7][8]
75.1 – 187.3	UHPLC-MS/MS	[7][9]
Flavonoid Aglycones (from hydrolysis)
Apigenin	~17.0	HPLC-ESI-MS/MS	[10]
Quercetin	~5.0	HPLC-ESI-MS/MS	[10]
Kaempferol	~3.0	HPLC-ESI-MS/MS	[10]
Myricetin	~0.4	HPLC-ESI-MS/MS	[10]

Note: The data for aglycones represent the amounts measured after acid hydrolysis of flavonoid glycosides, not the free aglycone concentrations in the tissue. The majority of flavonoids in spinach exist as glycosides.

Experimental Protocols

The following sections detail standardized methodologies for the extraction and analysis of spinacetin and related flavonoids from Spinacia oleracea, as well as a general protocol for a flavonoid O-methyltransferase enzyme assay.

Flavonoid Extraction from Spinach Tissue

This protocol is a representative method for extracting flavonoids for subsequent analysis by UHPLC-MS/MS.[7][9]

Objective: To efficiently extract a broad range of flavonoid compounds from fresh spinach leaves.

Materials:

• Fresh spinach leaves

• Liquid nitrogen

• Lyophilizer (freeze-dryer)

• Extraction Solvent: 1:1 Methanol:H₂O with 0.1% Formic Acid (v/v)

• Internal Standards (e.g., Naringenin, not present in spinach)

• Vortex mixer, centrifuge (4°C)

• 0.22 µm syringe filters (PTFE)

Procedure:

• Sample Preparation: Harvest fresh spinach leaves, flash-freeze them in liquid nitrogen, and lyophilize until completely dry to obtain a stable dry weight.

• Homogenization: Grind the lyophilized tissue to a fine, homogenous powder using a mortar and pestle or a cryogenic grinder.

• Extraction: a. Weigh approximately 10 mg of powdered tissue into a 2 mL microcentrifuge tube. b. Add 1 mL of pre-chilled Extraction Solvent. c. Add internal standard solution to monitor extraction efficiency. d. Vortex vigorously for 1 minute to ensure thorough mixing.

• Sonication: Place the tubes in an ultrasonic bath for 10 minutes to enhance cell lysis and extraction.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet insoluble debris.

• Filtration: Carefully transfer the supernatant to a clean tube. Filter the supernatant through a 0.22 µm PTFE syringe filter into an HPLC vial.

• Storage: Store the vials at -20°C until analysis to prevent degradation.

UHPLC-MS/MS Analysis of Flavonoids

Objective: To separate, identify, and quantify flavonoids from the spinach extract.

Instrumentation:

• Ultra-High Performance Liquid Chromatography (UHPLC) system

• Reversed-phase C18 column (e.g., 1.7 µm particle size, 2.1 x 100 mm)

• Tandem Mass Spectrometer (MS/MS) with an Electrospray Ionization (ESI) source

Mobile Phases:

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

Procedure:

• Chromatographic Separation: a. Set the column temperature to 40°C. b. Inject 1-5 µL of the filtered extract. c. Use a flow rate of 0.3 mL/min. d. Apply a binary gradient. Example Gradient: 5% B (0-1 min), ramp to 95% B (1-9 min), hold at 95% B (9-10 min), return to 5% B (10-10.5 min), and equilibrate (10.5-11.5 min).

• Mass Spectrometry Detection: a. Operate the ESI source in negative ion mode, as flavonoids readily deprotonate. b. Set key parameters: Capillary voltage (~3.0 kV), desolvation temperature (~350°C), and gas flows as per instrument recommendations. c. For quantification, use Multiple Reaction Monitoring (MRM) mode. For each compound, define a precursor ion (the deprotonated molecule [M-H]⁻) and one or two product ions generated by collision-induced dissociation (CID). d. For spinacetin, the precursor ion would be m/z 345.06 and product ions would be selected based on fragmentation patterns (e.g., loss of methyl groups).

• Quantification: Generate standard curves using authentic standards where available. For compounds without standards, semi-quantification can be performed relative to a structurally similar compound.

Experimental Workflow Diagram

Caption: A typical workflow for the extraction and analysis of spinach flavonoids.

Conclusion and Future Directions

The biosynthetic pathway to spinacetin in Spinacia oleracea is a specialized branch of the well-conserved flavonoid pathway, distinguished by a key 6-hydroxylation step followed by two regiospecific O-methylations. While the overall framework can be confidently proposed, significant research gaps remain. Future work should focus on:

• Gene Discovery: Identifying and characterizing the specific genes encoding Flavonol 6-hydroxylase (F6H) and the O-methyltransferases (FOMTs) responsible for converting quercetagetin to spinacetin in spinach.

• Enzyme Kinetics: Performing in vitro biochemical assays with recombinant spinach enzymes to determine substrate specificity, reaction kinetics, and the precise order of methylation.

• Metabolic Flux Analysis: Using isotopic labeling to trace the flow of precursors through the pathway in vivo, confirming the proposed steps and identifying potential regulatory bottlenecks.

Addressing these questions will provide a complete picture of spinacetin biosynthesis, enabling targeted strategies for enhancing its content in spinach and facilitating its potential use in nutraceutical and pharmaceutical applications.

References

• 1. A comprehensive UHPLC-MS/MS and extraction method reveals flavonoid profile and concentration are diverse in spinach (Spinacia oleracea L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Spinacetin - Wikipedia [en.wikipedia.org]
• 3. Spinacia oleracea L. Baby Leaves as a Source of Bioactive Principles: The Chemical Profiling of Eco-Sustainable Extracts by Using LC-ESI/HRMS- and 1H NMR-Based Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Frontiers | A comprehensive UHPLC-MS/MS and extraction method reveals flavonoid profile and concentration are diverse in spinach (Spinacia oleracea L.) [frontiersin.org]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. A comprehensive UHPLC-MS/MS and extraction method reveals flavonoid profile and concentration are diverse in spinach (Spinacia oleracea L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physical and Chemical Properties of Spinacetin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spinacetin is a naturally occurring O-methylated flavonol, a subclass of flavonoids known for their significant biological activities.[1] It is predominantly found in spinach (Spinacia oleracea) but has also been identified in other plant species.[1] As a polyketide, Spinacetin is characterized by a C6-C3-C6 backbone and is biosynthetically derived from the phenylpropanoid pathway. Its structure, featuring multiple hydroxyl and methoxy groups, underpins its notable antioxidant and anti-inflammatory properties, making it a compound of high interest for nutraceutical and therapeutic applications.[2] This guide provides a comprehensive overview of the physical, chemical, and biological properties of Spinacetin, along with detailed experimental protocols and pathway visualizations to support further research and development.

Part 1: Physicochemical Properties

Spinacetin's chemical structure and physical characteristics are foundational to its biological function and solubility.

Chemical Identity

The chemical identity of Spinacetin is defined by its molecular structure and various chemical identifiers, which are crucial for database referencing and regulatory purposes.

Identifier	Value	Citation
IUPAC Name	3,5,7-trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-methoxychromen-4-one	[3]
Molecular Formula	C₁₇H₁₄O₈	[3][4]
CAS Number	3153-83-1	[3]
Synonyms	Quercetagetin 3',6-dimethyl ether; 3,4',5,7-Tetrahydroxy-3',6-dimethoxyflavone	[3][4]
InChIKey	XWIDINOKCRFVHQ-UHFFFAOYSA-N	[3]
SMILES	COC1=C(C=CC(=C1)C2=C(C(=O)C3=C(O2)C=C(C(=C3O)OC)O)O)O	[3]

Physical Properties

The physical properties of Spinacetin influence its handling, formulation, and bioavailability.

Property	Value	Citation
Molecular Weight	346.3 g/mol	[3][5]
Exact Mass	346.06886740 Da	[3]
Appearance	Powder	[5]
Melting Point	228-236 °C	[3]
Solubility	Soluble in DMSO, Acetone, Chloroform, Dichloromethane, Ethyl Acetate	[5]
Hydrogen Bond Donor Count	4	[3]
Hydrogen Bond Acceptor Count	8	[3]
Topological Polar Surface Area	126 Ų	[3]

Part 2: Spectroscopic Data for Structural Elucidation

Spectroscopic analysis is essential for the identification and structural confirmation of Spinacetin. Below are the characteristic spectral data.

Mass Spectrometry (MS)

Mass spectrometry of Spinacetin typically shows a molecular ion peak corresponding to its exact mass. Fragmentation patterns can help in identifying its structural moieties. In electrospray ionization negative mode (ESI-MS/MS), a deprotonated molecular ion [M-H]⁻ at m/z 345 is observed. Subsequent fragmentation often involves the loss of methyl groups, producing predominant ions at m/z 330 and 315.

UV-Visible (UV-Vis) Spectroscopy

As a flavonol, Spinacetin exhibits a characteristic UV-Vis absorption spectrum with two main bands. These bands are attributed to the electronic transitions within the benzoyl (Band II) and cinnamoyl (Band I) systems of the flavonoid structure.

• Band I (λmax): Typically observed in the range of 350-385 nm.

• Band II (λmax): Typically observed in the range of 240-280 nm.

The exact absorption maxima can be influenced by the solvent and pH.

Infrared (IR) Spectroscopy

• O-H stretching: A broad band in the region of 3200-3600 cm⁻¹ due to the multiple hydroxyl groups.

• C-H stretching (aromatic): Peaks typically appear just above 3000 cm⁻¹.

• C=O stretching (carbonyl): A strong, sharp peak around 1650-1660 cm⁻¹, characteristic of the C4 ketone in the C-ring.

• C=C stretching (aromatic): Multiple bands in the 1450-1610 cm⁻¹ region.

• C-O stretching (ether and phenol): Bands in the 1000-1300 cm⁻¹ region.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of Spinacetin. While a complete, assigned spectrum for pure Spinacetin is not available in the cited literature, data for the closely related compound, spinacetin-7-O-glucoside, provides valuable insights into the chemical shifts of the core structure. The aglycone part of this molecule is Spinacetin.

¹H-NMR Data of Spinacetin Moiety (in CD₃OD, 400 MHz) [3] (Data inferred from spinacetin-7-O-glucoside)

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2'	7.71	d	2.1
H-6'	7.59	dd	8.4, 2.1
H-5'	6.95	d	8.4
H-8	6.81	s
3'-OCH₃	3.94	s
6-OCH₃	3.86	s

¹³C-NMR Data A full ¹³C-NMR spectrum for Spinacetin is not readily available in the searched literature. However, based on the general chemical shifts for flavonoids, the following assignments can be predicted:

• C=O (C-4): ~176 ppm

• Aromatic carbons (oxygenated): 130-165 ppm

• Aromatic carbons (non-oxygenated): 90-130 ppm

• Methoxy carbons (-OCH₃): 55-65 ppm

Part 3: Biological Activity and Signaling Pathways

Spinacetin is recognized for its potent anti-inflammatory and antioxidant activities. It modulates key cellular signaling pathways involved in inflammation.

Anti-inflammatory Activity

Spinacetin has been shown to exert significant anti-inflammatory effects by inhibiting the activation of mast cells.[2][4][5] Mast cell degranulation releases histamine and other inflammatory mediators, and its inhibition is a key target for anti-inflammatory therapies.

The primary mechanism of Spinacetin's anti-inflammatory action involves the suppression of the Syk signaling pathway in IgE/antigen-stimulated mast cells.[2][4] This initial inhibition triggers a downstream cascade, leading to the downregulation of several key signaling molecules, including:

• Linker of Activated T-cells (LAT)

• Phospholipase Cγ (PLCγ)

• Mitogen-Activated Protein Kinases (MAPKs), including ERK, JNK, and p38

• The Akt/NF-κB signaling axis

This cascade ultimately results in the reduced release of histamine and the decreased production of inflammatory mediators like leukotriene C4 (LTC₄) and interleukin-6 (IL-6).[4]

Figure 1: Spinacetin inhibits the Syk-dependent signaling cascade.

Antioxidant Activity

The polyphenolic structure of Spinacetin, with its multiple hydroxyl groups, confers strong antioxidant properties. It can act as a free radical scavenger, donating hydrogen atoms or electrons to neutralize reactive oxygen species (ROS). This activity helps to mitigate oxidative stress, which is implicated in a wide range of chronic diseases.

Part 4: Experimental Protocols

This section provides detailed methodologies for the extraction of Spinacetin and for in vitro assays to evaluate its biological activity.

Extraction and Isolation of Spinacetin from Spinach

This protocol is a generalized method based on solvent extraction techniques for flavonoids from plant material.

• Sample Preparation: Fresh spinach leaves are washed, freeze-dried, and ground into a fine powder.

• Extraction:

  • The powdered spinach is macerated with a polar solvent, such as methanol or an 80% ethanol solution, at a ratio of 1:10 (w/v).

  • The mixture is subjected to ultrasonication for approximately 20-30 minutes to enhance extraction efficiency.

  • The mixture is then agitated at room temperature for 24 hours.

• Filtration and Concentration:

  • The extract is filtered through Whatman No. 1 filter paper.

  • The solvent is removed from the filtrate under reduced pressure using a rotary evaporator at a temperature below 45°C to yield the crude extract.

• Purification (Column Chromatography):

  • The crude extract is adsorbed onto silica gel (60-120 mesh).

  • The adsorbed sample is loaded onto a silica gel column.

  • The column is eluted with a gradient of solvents, starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate and then methanol.

  • Fractions are collected and monitored by Thin Layer Chromatography (TLC).

  • Fractions containing Spinacetin (identified by comparison with a standard) are pooled and concentrated to yield the purified compound.

In Vitro Anti-inflammatory Assay: Inhibition of Albumin Denaturation

This assay assesses the ability of a compound to prevent protein denaturation, a hallmark of inflammation.

• Preparation of Reagents:

  • Test Solution: Prepare stock solutions of Spinacetin in DMSO and dilute to various concentrations (e.g., 100 to 1000 µg/mL) with phosphate-buffered saline (PBS, pH 6.4).

  • Albumin Solution: Prepare a 1% w/v solution of bovine serum albumin (BSA) in PBS.

  • Standard Drug: Prepare a solution of Diclofenac sodium (e.g., 100 µg/mL) as a positive control.

• Assay Procedure:

  • To 2.8 mL of PBS, add 0.2 mL of the 1% BSA solution.

  • Add 2 mL of the test solution (or standard drug/control).

  • The control tube contains 2 mL of distilled water instead of the test solution.

  • Incubate the reaction mixtures at 37°C for 20 minutes.

  • Induce denaturation by heating the mixtures in a water bath at 70°C for 5 minutes.

  • Cool the solutions to room temperature.

• Measurement and Calculation:

  • Measure the turbidity (absorbance) of the solutions at 660 nm using a UV-Vis spectrophotometer.

  • Calculate the percentage inhibition of denaturation using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Test) / Absorbance of Control] x 100

Figure 2: Workflow for the inhibition of albumin denaturation assay.

Conclusion

Spinacetin is a promising flavonoid with well-defined physicochemical properties and significant biological potential. Its antioxidant and potent anti-inflammatory activities, mediated through the inhibition of the Syk signaling pathway, position it as a strong candidate for further investigation in the development of new therapeutics for inflammatory conditions. The data and protocols presented in this guide offer a solid foundation for researchers and drug development professionals to advance the study of this valuable natural compound.

References

• 1. ¹³C n.m.r. spectra of quercetin and rutin [scite.ai]
• 2. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 3. researchgate.net [researchgate.net]
• 4. compoundchem.com [compoundchem.com]
• 5. Complete 1H NMR spectral analysis of ten chemical markers of Ginkgo biloba - PMC [pmc.ncbi.nlm.nih.gov]

Spinacetin: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Overview of its Physicochemical Properties, Biological Activities, and Mechanisms of Action

Introduction

Spinacetin is a naturally occurring O-methylated flavonol found in various plants, most notably in spinach (Spinacia oleracea).[1] As a member of the flavonoid class of polyphenols, Spinacetin has garnered significant interest within the scientific community for its potential therapeutic applications. This technical guide provides a comprehensive overview of Spinacetin, focusing on its chemical identity, molecular structure, and its well-documented anti-inflammatory and antioxidant properties. Detailed experimental protocols and quantitative data are presented to support researchers, scientists, and drug development professionals in their exploration of this promising bioactive compound.

Physicochemical Properties of Spinacetin

Spinacetin is chemically defined as 3,5,7-trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-methoxy-4H-chromen-4-one.[2] Its fundamental properties are summarized in the table below.

Property	Value	Reference
CAS Number	3153-83-1	[2][3]
Molecular Formula	C₁₇H₁₄O₈	[1][3]
Molecular Weight	346.29 g/mol	[4]
IUPAC Name	3,5,7-trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-methoxy-4H-chromen-4-one	[2]
SMILES	COC1=C(C=CC(=C1)C2=C(C(=O)C3=C(O2)C=C(C(=C3O)OC)O)O)O	[1]
Appearance	Powder	[4]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[4]

Anti-inflammatory and Anti-allergic Activities

Spinacetin has demonstrated significant anti-inflammatory and anti-allergic activities, primarily through the modulation of mast cell activation.[5][6][7] Mast cells play a pivotal role in the inflammatory response by releasing various mediators such as histamine, leukotrienes, and pro-inflammatory cytokines upon activation.

Inhibition of Mast Cell Degranulation and Mediator Release

In vitro studies using bone marrow-derived mast cells (BMMCs) and rat basophilic leukemia (RBL-2H3) cells have shown that Spinacetin effectively inhibits the release of key inflammatory mediators.

Mediator	Cell Line	Spinacetin Concentration (µM)	Inhibition	Reference
Histamine	BMMCs	1, 2, 5	Dose-dependent inhibition	[5][8]
Leukotriene C₄ (LTC₄)	BMMCs	1, 2, 5	Dose-dependent inhibition	[6][7]
Interleukin-6 (IL-6)	BMMCs	1, 2, 5	Dose-dependent inhibition	[6][7]

Experimental Protocol: In Vitro Inhibition of Mast Cell Mediator Release

Cell Culture and Stimulation:

• Bone marrow cells are cultured in RPMI 1640 medium supplemented with 10% FBS, antibiotics, and 20% pokeweed mitogen-stimulated spleen conditioned medium (as a source of IL-3) for over 3 weeks to differentiate into BMMCs.[6]

• BMMCs or RBL-2H3 cells are sensitized with anti-DNP IgE overnight.

• Cells are pre-treated with varying concentrations of Spinacetin (e.g., 1, 2, and 5 µM) for 1 hour.

• Mast cell activation is induced by challenging with DNP-HSA.[6]

Measurement of Mediator Release:

• Histamine, LTC₄, and IL-6: The levels of these mediators in the cell culture supernatant are quantified using commercially available ELISA kits according to the manufacturer's instructions.[6]

• Intracellular Calcium (Ca²⁺) Mobilization: Cells are loaded with a fluorescent calcium indicator dye. The change in fluorescence intensity, which corresponds to the intracellular Ca²⁺ concentration, is measured following stimulation with DNP-HSA in the presence or absence of Spinacetin.[5]

In Vivo Anti-allergic Activity: Passive Cutaneous Anaphylaxis (PCA)

The anti-allergic efficacy of Spinacetin has been confirmed in a murine model of passive cutaneous anaphylaxis (PCA). Oral administration of Spinacetin significantly attenuated the IgE/antigen-mediated PCA reaction.[5][9]

Animal Model	Spinacetin Dosage (mg/kg)	Effect	Reference
ICR Mice	25 and 50	Dose-dependent attenuation of PCA reaction	[9]

Experimental Protocol: Passive Cutaneous Anaphylaxis (PCA) in Mice

Sensitization and Challenge:

• Mice are intradermally injected with anti-DNP IgE in one ear to sensitize the local mast cells.

• After 24 hours, Spinacetin (25 or 50 mg/kg) is administered orally.

• One hour after Spinacetin administration, the mice are intravenously challenged with DNP-HSA containing Evans blue dye.

Evaluation of PCA Reaction:

• The extent of the allergic reaction is quantified by measuring the amount of Evans blue dye that has extravasated into the ear tissue. The dye is extracted from the ear tissue and its absorbance is measured spectrophotometrically.[5]

Molecular Mechanism of Action: Modulation of Signaling Pathways

Spinacetin exerts its anti-inflammatory effects by targeting key signaling molecules upstream of mast cell activation. The primary mechanism involves the inhibition of the Syk-dependent signaling cascade, which subsequently downregulates the NF-κB and MAPK pathways.[5][6]

Inhibition of NF-κB and MAPK Signaling Pathways

Western blot analysis has revealed that Spinacetin inhibits the phosphorylation of several critical proteins in the NF-κB and MAPK signaling pathways in activated mast cells.[6][7]

Signaling Pathway	Target Protein	Effect of Spinacetin	Cell Line
Upstream Signaling	Syk	Inhibition of phosphorylation	BMMCs
LAT	Inhibition of phosphorylation	BMMCs
PLCγ	Inhibition of phosphorylation	BMMCs, RBL-2H3
MAPK Pathway	ERK	Inhibition of phosphorylation	RBL-2H3
JNK	Inhibition of phosphorylation	RBL-2H3
p38	Inhibition of phosphorylation	RBL-2H3
NF-κB Pathway	Akt	Inhibition of phosphorylation	RBL-2H3
IκBα	Inhibition of phosphorylation	RBL-2H3
NF-κB p65	Inhibition of nuclear translocation	RBL-2H3
Downstream Effector	cPLA₂	Inhibition of translocation to the nucleus	RBL-2H3

Experimental Protocol: Western Blot Analysis of Signaling Proteins

• Cell Lysis: Following stimulation, cells are lysed with a lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the cell lysates is determined using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Electrotransfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for the phosphorylated and total forms of the target proteins (e.g., p-Syk, Syk, p-ERK, ERK, p-p65, p65).

• Detection: After incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody, the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. The band intensities are quantified using densitometry software.

Caption: Spinacetin's inhibitory effect on the mast cell activation signaling pathway.

Antioxidant Activity

Spinacetin also exhibits potent antioxidant properties, which contribute to its overall anti-inflammatory effects by scavenging free radicals and reducing oxidative stress.

Assay	IC₅₀ Value (µg/mL)	Reference
DPPH Radical Scavenging	22.87 (for spinach extract)	[10]
ABTS Radical Scavenging	Data not available for pure Spinacetin

Experimental Protocol: DPPH Radical Scavenging Assay

• A solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol is prepared.

• Different concentrations of Spinacetin are added to the DPPH solution.

• The mixture is incubated in the dark at room temperature for a specified time (e.g., 30 minutes).

• The absorbance of the solution is measured at 517 nm using a spectrophotometer.

• The percentage of DPPH radical scavenging activity is calculated, and the IC₅₀ value (the concentration of Spinacetin required to scavenge 50% of the DPPH radicals) is determined.

Caption: Experimental workflow for the Passive Cutaneous Anaphylaxis (PCA) model.

Conclusion

Spinacetin is a promising natural compound with well-defined anti-inflammatory and antioxidant properties. Its mechanism of action, centered on the inhibition of the Syk-dependent activation of mast cells and the subsequent downregulation of the NF-κB and MAPK signaling pathways, provides a strong rationale for its further investigation as a potential therapeutic agent for inflammatory and allergic diseases. This technical guide offers a foundational resource for researchers and drug development professionals to advance the study and application of Spinacetin.

References

• 1. Spinacetin - Wikipedia [en.wikipedia.org]
• 2. medkoo.com [medkoo.com]
• 3. Spinacetin | C17H14O8 | CID 5321435 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Spinacetin | CAS:3153-83-1 | Manufacturer ChemFaces [chemfaces.com]
• 5. Spinacetin Suppresses the Mast Cell Activation and Passive Cutaneous Anaphylaxis in Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Spinacetin Suppresses the Mast Cell Activation and Passive Cutaneous Anaphylaxis in Mouse Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. Antioxidant Activity of Brazilian Vegetables and Its Relation with Phenolic Composition - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the In Vitro Mechanism of Action of Spinacetin

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the in vitro mechanisms of action of spinacetin, a flavonoid found in spinach and other medicinal plants. It consolidates findings from multiple studies, focusing on its anti-inflammatory, anti-cancer, and enzyme-inhibitory properties. The information is presented to support further research and drug development initiatives.

Anti-inflammatory and Anti-allergic Mechanisms

Spinacetin demonstrates potent anti-inflammatory and anti-allergic activities primarily by inhibiting the activation of mast cells, which are critical mediators of type I hypersensitivity reactions. The mechanism is centered on the suppression of key signaling cascades initiated by the cross-linking of the high-affinity IgE receptor, FcεRI.

1.1 Inhibition of the Syk-Dependent Signaling Pathway

In vitro studies using bone marrow-derived mast cells (BMMCs) and rat basophilic leukemia (RBL)-2H3 cells show that spinacetin's primary target in the IgE-mediated signaling cascade is Spleen tyrosine kinase (Syk).[1][2][3][4] Syk is a crucial upstream signaling molecule that gets activated following antigen-IgE-FcεRI cross-linking. Spinacetin inhibits the phosphorylation and activation of Syk without affecting the upstream kinases Fyn and Lyn.[1][4]

This upstream inhibition of Syk leads to the downstream suppression of multiple signaling pathways:

• Phospholipase Cγ (PLCγ) Pathway: Inhibition of Syk prevents the phosphorylation of Linker for Activated T cells (LAT) and subsequent activation of PLCγ. This blockade results in reduced intracellular Ca2+ mobilization, a critical step for mast cell degranulation and histamine release.[1][4]

• MAPK Pathway: Spinacetin suppresses the phosphorylation of mitogen-activated protein kinases (MAPKs), including extracellular signal-regulated kinase (ERK), c-Jun-NH2-terminal kinase (JNK), and p38.[1][2] This leads to the inhibition of cytosolic phospholipase A2 (cPLA2) activation and translocation, thereby reducing the production of inflammatory lipid mediators like leukotriene C4 (LTC4).[1]

• Akt/NF-κB Pathway: The compound also inhibits the Akt/IκBα/NF-κB signaling axis.[1][4] This suppression leads to a decrease in the production and expression of pro-inflammatory cytokines, such as interleukin-6 (IL-6).[1][4]

Notably, spinacetin did not affect mast cell activation induced by PMA (a protein kinase C activator) and A23187 (a calcium ionophore), confirming its mechanism is specific to the upstream, Syk-dependent portion of the FcεRI pathway.[1][4]

Caption: Spinacetin inhibits IgE-mediated mast cell activation by targeting Syk.

1.2 Quantitative Data on Anti-inflammatory Effects

Cell Line	Parameter Measured	Concentration(s)	Effect	Citation
BMMCs	Histamine Release	1, 2, 5 µM	Significant inhibition	[1][3]
BMMCs	LTC4 Production	1, 2, 5 µM	Significant inhibition	[1][3]
BMMCs	IL-6 Production	1, 2, 5 µM	Significant inhibition	[1][3]
BMMCs	Intracellular Ca2+	1, 2, 5 µM	Suppressed mobilization	[1][3]
BMMCs	Syk Phosphorylation	1, 2, 5 µM	Inhibition	[1]
RBL-2H3	ERK, JNK, p38 Phosphorylation	Not specified	Inhibition	[1][4]
RBL-2H3	Akt/IκBα/NF-κB Pathway	Not specified	Inhibition	[1][4]

Anti-Cancer Mechanism

Spinacetin has been shown to inhibit the growth of certain cancer cells in vitro, with a notable mechanism identified in prostate cancer.

2.1 Inhibition of Hedgehog Signaling Pathway

In prostate cancer cell models, spinacetin has been found to inhibit the Hedgehog signaling pathway.[5] This pathway is crucial for the growth and survival of many types of cancer. Spinacetin was shown to inhibit the expression of Gli1, a key transcription factor and a reliable indicator of Hedgehog pathway activation.[5] This effect was observed in both TRAMP-C2 mouse prostate cancer cells and Shh Light II reporter cells.[5]

Caption: Spinacetin inhibits Gli1 expression in prostate cancer cells.

2.2 Quantitative Data on Anti-cancer Effects

Cell Line	Parameter Measured	Concentration	Effect	Citation
TRAMP-C2 (prostate)	Cell Growth	0.1% (in extract)	~50% inhibition	[5]
TRAMP-C2 (prostate)	Gli1 Expression (RTPCR)	1 µM	Inhibition	[5]
Shh Light II (reporter)	Gli1 Expression (Luciferase)	1 µM	Inhibition	[5]

Direct Enzyme Inhibition

Beyond modulating signaling kinases within a pathway, spinacetin has been identified as a direct inhibitor of at least one key enzyme involved in inflammation.

3.1 Soluble Epoxide Hydrolase (sEH) Inhibition

Spinacetin exhibits inhibitory activity against soluble epoxide hydrolase (sEH).[2] This enzyme is responsible for the degradation of anti-inflammatory epoxy fatty acids. By inhibiting sEH, spinacetin can increase the levels of these beneficial mediators, contributing to its overall anti-inflammatory profile.

3.2 Quantitative Data on Enzyme Inhibition

Enzyme	IC50 Value	Citation
Soluble Epoxide Hydrolase (sEH)	16.58 µM	[2]

Experimental Protocols

4.1 Mast Cell Degranulation (Histamine Release) Assay

• Cell Culture: Culture BMMCs or RBL-2H3 cells in appropriate media (e.g., RPMI-1640 or DMEM supplemented with FBS, antibiotics, and necessary growth factors).

• Sensitization: Sensitize cells by incubating with anti-DNP IgE (e.g., 0.5 µg/mL) for 12-24 hours.

• Treatment: Wash cells with a buffer (e.g., Siraganian buffer) to remove unbound IgE. Pre-treat the cells with various concentrations of spinacetin (e.g., 1-10 µM) or vehicle control for 1-2 hours at 37°C.

• Stimulation: Induce degranulation by adding an antigen, such as DNP-HSA (e.g., 100 ng/mL), for 30-60 minutes at 37°C.

• Quantification: Centrifuge the plates to pellet the cells. Collect the supernatant. Measure the histamine concentration in the supernatant using a commercial ELISA kit according to the manufacturer's instructions. Total histamine release is determined by lysing an equal number of untreated cells.

• Calculation: Express histamine release as a percentage of total histamine after subtracting spontaneous release (vehicle control without antigen).

Caption: Workflow for assessing spinacetin's anti-inflammatory activity.

4.2 Western Blotting for Signaling Proteins

• Cell Treatment & Lysis: Following the treatment and stimulation protocol described above, wash cells with ice-cold PBS and lyse them using a lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer. Separate the proteins by size on a polyacrylamide gel.

• Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block non-specific binding sites on the membrane by incubating with a blocking solution (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., anti-phospho-Syk, anti-Syk, anti-phospho-ERK) overnight at 4°C.

• Washing & Secondary Antibody: Wash the membrane with TBST. Incubate with an appropriate HRP-conjugated secondary antibody for 1-2 hours at room temperature.

• Detection: Wash the membrane again. Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system. Quantify band intensity using densitometry software.

4.3 Gli1 Luciferase Reporter Assay

• Cell Culture & Transfection: Culture Shh Light II cells, which stably express a Gli1-responsive firefly luciferase reporter and a constitutive Renilla luciferase control.

• Treatment: Seed cells in a multi-well plate. Treat with spinacetin or vehicle for a specified duration (e.g., 24-48 hours). A known Hedgehog pathway agonist may be used to stimulate the pathway.

• Lysis & Reading: Lyse the cells using the passive lysis buffer provided in a dual-luciferase reporter assay kit.

• Quantification: Measure both firefly and Renilla luciferase activities sequentially in a luminometer according to the kit's protocol.

• Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency and cell number. Compare the normalized activity in spinacetin-treated cells to vehicle-treated cells.

References

• 1. Spinacetin Suppresses the Mast Cell Activation and Passive Cutaneous Anaphylaxis in Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Spinacetin Suppresses the Mast Cell Activation and Passive Cutaneous Anaphylaxis in Mouse Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Antioxidant Profile of Spinacetin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Spinacetin, an O-methylated flavonol predominantly found in spinach (Spinacia oleracea), is a flavonoid of significant interest for its potential antioxidant properties. This technical guide provides an in-depth exploration of the antioxidant activity of spinacetin, drawing upon available in vitro and cellular-based evidence. While quantitative data for pure spinacetin is limited in the current scientific literature, this guide synthesizes information from studies on spinach extracts rich in spinacetin and its derivatives, as well as data from structurally similar flavonoids like patuletin, to elucidate its probable mechanisms of action. This document details its role in scavenging free radicals, its potential influence on key cellular signaling pathways such as Nrf2 and MAPK, and provides comprehensive experimental protocols for the principal antioxidant assays discussed.

Introduction to Spinacetin and its Antioxidant Potential

Spinacetin (3,5,7-Trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-methoxy-4H-1-benzopyran-4-one) is a flavonoid that contributes to the antioxidant capacity of spinach, a vegetable well-regarded for its health benefits.[1][2] Flavonoids, as a class of polyphenolic compounds, are known to exhibit antioxidant effects through various mechanisms, including direct radical scavenging and modulation of intracellular signaling pathways that regulate endogenous antioxidant defenses.[3] Spinacetin's chemical structure, featuring multiple hydroxyl groups and a C2-C3 double bond, suggests a strong potential for antioxidant activity. While direct studies on pure spinacetin are scarce, research on spinacetin glycosides has indicated moderate DPPH radical scavenging and high ABTS radical scavenging activities.[4][5]

In Vitro Antioxidant Capacity

Several assays are commonly employed to determine the antioxidant capacity of compounds in vitro. These assays are based on different mechanisms, including hydrogen atom transfer (HAT) and single electron transfer (SET).

Radical Scavenging Assays: DPPH and ABTS

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺). The antioxidant potential is determined by the color change associated with the formation of the Fe²⁺-TPTZ complex. Although specific FRAP values for pure spinacetin are not documented, spinach extracts containing spinacetin show considerable ferric reducing power.[8]

Oxygen Radical Absorbance Capacity (ORAC) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from damage by peroxyl radicals. The antioxidant capacity is quantified by comparing the decay of the fluorescent signal to a standard, typically Trolox. Data for pure spinacetin is not available, but for the structurally related compound patuletin, an ORAC value of 4581 µmol of Trolox equivalents/g of extract has been reported.[7]

Cellular Antioxidant Activity (CAA)

The Cellular Antioxidant Activity (CAA) assay provides a more biologically relevant measure of antioxidant efficacy by assessing the ability of a compound to prevent oxidative stress within a cellular environment. This assay accounts for factors such as cell uptake and metabolism. While no specific CAA data for spinacetin has been found, the general methodology is provided in this guide.

Modulation of Cellular Signaling Pathways

Flavonoids are known to exert their antioxidant effects not only by direct radical scavenging but also by modulating signaling pathways that control the expression of antioxidant enzymes and cytoprotective proteins.

The Nrf2-ARE Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that plays a crucial role in the cellular defense against oxidative stress. Under basal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. Upon exposure to oxidative stress or electrophiles, Nrf2 dissociates from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes. This leads to the upregulation of enzymes such as heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), and glutamate-cysteine ligase (GCL), thereby enhancing the cell's antioxidant capacity. While direct evidence for spinacetin's activation of the Nrf2 pathway is lacking, many flavonoids have been shown to be potent activators of this pathway.

Postulated Nrf2-ARE signaling pathway activation by Spinacetin.

The Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway

The MAPK signaling pathways, including ERK, JNK, and p38 MAPK, are crucial in regulating cellular processes such as proliferation, differentiation, and apoptosis in response to extracellular stimuli. Oxidative stress can activate these pathways. Some flavonoids have been shown to modulate MAPK signaling to enhance antioxidant defenses. For instance, activation of certain MAPKs can lead to the phosphorylation and subsequent activation of Nrf2. Conversely, inhibition of pro-oxidant MAPK signaling can mitigate oxidative damage. The specific effects of spinacetin on MAPK pathways in the context of oxidative stress have not yet been elucidated.

Potential modulation of MAPK signaling by Spinacetin under oxidative stress.

Quantitative Data Summary

Due to the limited availability of studies on pure spinacetin, this table includes data on spinach extracts and the structurally related flavonoid, patuletin, for comparative purposes.

Assay	Test Substance	Result	Reference
DPPH Radical Scavenging	Spinacetin Glycosides	Moderate Activity	[4][5]
DPPH Radical Scavenging	Patuletin Glycosides	SC50 ≈ 31.9 µg/mL	[7]
ABTS Radical Scavenging	Spinacetin Glycosides	High Activity	[4][5]
ORAC	Patuletin Glycosides	4581 µmol of Trolox equivalents/g of extract	[7]

Note: The data presented are not for pure spinacetin and should be interpreted with caution. Further research is required to determine the specific antioxidant capacity of pure spinacetin.

Experimental Protocols

DPPH Radical Scavenging Assay

Workflow for the DPPH radical scavenging assay.

Protocol:

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol.

• Sample Preparation: Dissolve spinacetin in a suitable solvent (e.g., methanol or DMSO) to create a stock solution, from which serial dilutions are made.

• Reaction: In a 96-well plate, add a specific volume of each spinacetin dilution to a fixed volume of the DPPH solution. A control containing only the solvent and DPPH solution is also prepared.

• Incubation: The plate is incubated in the dark at room temperature for 30 minutes.

• Measurement: The absorbance is measured at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: (A_control - A_sample) / A_control * 100, where A_control is the absorbance of the control and A_sample is the absorbance of the sample. The IC50 value (the concentration of the sample that scavenges 50% of the DPPH radicals) is determined from a plot of scavenging activity against sample concentration.

ABTS Radical Cation Decolorization Assay

Protocol:

• Reagent Preparation: The ABTS radical cation (ABTS•+) is generated by reacting a 7 mM ABTS stock solution with 2.45 mM potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours. The ABTS•+ solution is then diluted with ethanol or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare serial dilutions of spinacetin in a suitable solvent.

• Reaction: Add a small volume of each spinacetin dilution to a fixed volume of the diluted ABTS•+ solution.

• Incubation: The reaction mixture is incubated at room temperature for a defined period (e.g., 6 minutes).

• Measurement: The absorbance is read at 734 nm.

• Calculation: The percentage of inhibition is calculated, and the results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Ferric Reducing Antioxidant Power (FRAP) Assay

Protocol:

• Reagent Preparation: The FRAP reagent is prepared by mixing acetate buffer (300 mM, pH 3.6), a 10 mM solution of 2,4,6-tripyridyl-s-triazine (TPTZ) in 40 mM HCl, and a 20 mM FeCl₃·6H₂O solution in a 10:1:1 ratio. The reagent is warmed to 37°C before use.

• Sample Preparation: Prepare dilutions of spinacetin.

• Reaction: A small volume of the sample is added to a large volume of the FRAP reagent.

• Incubation: The reaction is incubated at 37°C for a short period (e.g., 4 minutes).

• Measurement: The absorbance of the blue-colored product is measured at 593 nm.

• Calculation: The antioxidant capacity is determined by comparing the change in absorbance to a standard curve prepared with a known antioxidant, such as FeSO₄ or Trolox.

Oxygen Radical Absorbance Capacity (ORAC) Assay

Protocol:

• Reagent Preparation: Prepare solutions of a fluorescent probe (e.g., fluorescein), a free radical initiator (e.g., AAPH), and a standard (Trolox).

• Sample Preparation: Prepare dilutions of spinacetin.

• Reaction: In a black 96-well plate, the sample, fluorescein, and AAPH are mixed.

• Measurement: The fluorescence is monitored kinetically over time at an excitation wavelength of ~485 nm and an emission wavelength of ~520 nm.

• Calculation: The antioxidant capacity is determined by calculating the area under the fluorescence decay curve (AUC) and comparing it to the AUC of a Trolox standard curve. Results are expressed as Trolox equivalents.

Cellular Antioxidant Activity (CAA) Assay

Protocol:

• Cell Culture: Human hepatocarcinoma (HepG2) cells are seeded in a 96-well microplate and allowed to attach.

• Loading: The cells are treated with the fluorescent probe 2',7'-dichlorofluorescin diacetate (DCFH-DA), which is deacetylated by cellular esterases to the non-fluorescent DCFH.

• Treatment: The cells are then incubated with various concentrations of spinacetin.

• Oxidative Stress Induction: A peroxyl radical generator, such as 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH), is added to induce oxidative stress.

• Measurement: The fluorescence of dichlorofluorescein (DCF), the oxidized product of DCFH, is measured over time.

• Calculation: The antioxidant activity is quantified by calculating the area under the fluorescence curve, and the EC50 value is determined. Results are often expressed as quercetin equivalents.

Conclusion and Future Directions

Spinacetin, a flavonoid found in spinach, holds promise as a natural antioxidant. While direct evidence of its antioxidant capacity and its specific interactions with cellular signaling pathways is currently limited, data from related compounds and spinach extracts suggest it likely possesses significant radical scavenging and cellular protective effects. The provided experimental protocols offer a framework for future research to precisely quantify the antioxidant activity of pure spinacetin and to elucidate its mechanisms of action, particularly its role in modulating the Nrf2 and MAPK signaling pathways. Such studies are crucial for validating its potential as a therapeutic agent in the prevention and treatment of oxidative stress-related diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. ukm.my [ukm.my]
• 3. Review of the antioxidant potential of flavonoids as a subgroup of polyphenols and partial substitute for synthetic antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Patulin activates the NRF2 pathway by modulation of miR-144 expression in HEK293 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Anti-Inflammatory and Antioxidant Properties of the Extract, Tiliroside, and Patuletin 3-O- β-D-Glucopyranoside from Pfaffia townsendii (Amaranthaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Spinacetin: A Technical Guide to its Anti-Inflammatory Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Abstract

Spinacetin, a naturally occurring flavonoid, has demonstrated significant anti-inflammatory properties, positioning it as a promising candidate for further investigation in drug development. This technical guide provides an in-depth analysis of the molecular mechanisms underlying spinacetin's anti-inflammatory effects, with a focus on its impact on mast cell activation and associated signaling pathways. The document summarizes key quantitative data, details experimental methodologies from pivotal studies, and presents visual representations of the involved signaling cascades to facilitate a comprehensive understanding for researchers and drug development professionals.

Core Mechanism of Action: Inhibition of Mast Cell Activation

Spinacetin exerts its primary anti-inflammatory effects by suppressing the activation of mast cells, which are critical mediators of allergic and inflammatory responses.[1][2][3] Upon activation by immunoglobulin E (IgE) and antigen (Ag) complexes, mast cells degranulate, releasing a cascade of pro-inflammatory mediators including histamine, leukotrienes, and cytokines.[1] Spinacetin intervenes in this process by inhibiting key signaling pathways that govern mast cell activation.

Inhibition of the Syk-Dependent Signaling Pathway

A crucial target of spinacetin is the Spleen tyrosine kinase (Syk), a non-receptor tyrosine kinase essential for signal transduction downstream of the high-affinity IgE receptor (FcεRI).[1][4] By inhibiting the activation of Syk, spinacetin effectively blocks the initiation of the inflammatory cascade. This inhibitory action subsequently prevents the phosphorylation and activation of downstream signaling molecules, including Linker for Activated T cells (LAT) and Phospholipase Cγ (PLCγ).[1]

Spinacetin inhibits the Syk-dependent signaling pathway.

Downregulation of MAPKs and NF-κB Signaling

Spinacetin has been shown to suppress the phosphorylation of mitogen-activated protein kinases (MAPKs), including extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38 MAPK.[1][2] These kinases play a pivotal role in mediating the expression of various pro-inflammatory genes.

Furthermore, spinacetin inhibits the Akt/nuclear factor-kappa B (NF-κB) signaling pathway.[1] It prevents the phosphorylation and subsequent degradation of IκBα, the inhibitory subunit of NF-κB. This action sequesters NF-κB in the cytoplasm, preventing its translocation to the nucleus and the subsequent transcription of pro-inflammatory genes.[1]

Spinacetin's inhibition of MAPK and NF-κB pathways.

Quantitative Data on Anti-inflammatory Effects

The anti-inflammatory efficacy of spinacetin has been quantified in several in vitro and in vivo studies. The following tables summarize the key findings.

Table 1: In Vitro Inhibition of Inflammatory Mediators in IgE/Ag-Stimulated BMMCs

Mediator	Spinacetin Concentration (µM)	% Inhibition (Approx.)	Reference
Histamine Release	1	~20%	[1]
2	~40%	[1]
5	~60%	[1]
Leukotriene C4 (LTC4) Production	1	~30%	[1]
2	~50%	[1]
5	~70%	[1]
Interleukin-6 (IL-6) Production	1	~25%	[1]
2	~45%	[1]
5	~65%	[1]

Table 2: In Vivo Efficacy in Passive Cutaneous Anaphylaxis (PCA) Mouse Model

Treatment	Dosage (mg/kg, oral)	Inhibition of Evans Blue Extravasation	Reference
Spinacetin	25	Dose-dependent attenuation	[1][2]
Spinacetin	50	Significant attenuation	[1][2]

Detailed Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

In Vitro Mast Cell Activation

• Cell Lines:

  • Bone Marrow-Derived Mast Cells (BMMCs)

  • Rat Basophilic Leukemia (RBL)-2H3 cells

  • Human Mast Cell line (HMC-1)

• Activation Protocol (IgE/Ag-Stimulated BMMCs):

  • Sensitize BMMCs with anti-dinitrophenyl (DNP) IgE (0.5 µg/mL) overnight.

  • Wash the cells to remove unbound IgE.

  • Pre-incubate the sensitized cells with varying concentrations of spinacetin (e.g., 1, 2, and 5 µM) for 1 hour.

  • Stimulate the cells with DNP-human serum albumin (HSA) (10 ng/mL) for the desired time period (e.g., 15 minutes for LTC4 analysis, 6 hours for IL-6 analysis).

  • Collect the supernatant for mediator release assays (Histamine, LTC4, IL-6 ELISAs).

  • Lyse the cells for protein analysis (Western blotting for phosphorylation of Syk, LAT, PLCγ, MAPKs, Akt, and IκBα).

Workflow for in vitro mast cell activation experiments.

In Vivo Passive Cutaneous Anaphylaxis (PCA) Model

• Animal Model: Male ICR mice (7 weeks old).

• Protocol:

  • Intradermally inject one ear of each mouse with 80 ng of anti-DNP IgE.

  • After 24 hours, orally administer spinacetin (25 or 50 mg/kg) or a vehicle control. Dexamethasone can be used as a positive control.

  • One hour after drug administration, intravenously challenge the mice with 60 µg of DNP-HSA in a 200 µL solution of PBS containing 1% (w/v) Evans blue dye.

  • After 1 hour, euthanize the mice and excise the ears.

  • Dissolve the ears in 400 µL of formamide at 63°C overnight.

  • Measure the absorbance of the extracted Evans blue dye at 630 nm to quantify plasma extravasation, an indicator of the inflammatory response.[2]

Conclusion

Spinacetin demonstrates potent anti-inflammatory effects primarily through the inhibition of IgE/Ag-mediated mast cell activation. Its ability to target the Syk-dependent signaling pathway and subsequently downregulate MAPK and NF-κB activation highlights its potential as a multi-target therapeutic agent. The quantitative data from both in vitro and in vivo studies provide a strong rationale for its further development. The detailed experimental protocols outlined in this guide offer a foundation for researchers to replicate and expand upon these findings, paving the way for future pre-clinical and clinical investigations into the therapeutic applications of spinacetin for inflammatory diseases.

References

• 1. Spinacetin Suppresses the Mast Cell Activation and Passive Cutaneous Anaphylaxis in Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Mast Cell Signaling: the Role of Protein Tyrosine Kinase Syk, its Activation and Screening methods for New Pathway Participants - PMC [pmc.ncbi.nlm.nih.gov]

Spinacetin: A Technical Guide to its Discovery, History, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Spinacetin, a naturally occurring O-methylated flavonol, has garnered significant interest within the scientific community for its notable anti-inflammatory and potential therapeutic properties. This technical guide provides a comprehensive overview of the discovery, history, and biological activity of spinacetin. It details the compound's origins, its modulatory effects on key inflammatory signaling pathways, and provides established experimental protocols for its study. This document is intended to serve as a valuable resource for researchers and professionals in drug development and related fields.

Introduction

Spinacetin, chemically known as 3,5,7-trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-methoxychromen-4-one, is a flavonoid found in various plant species, most notably in spinach (Spinacia oleracea) from which it derives its name.[1] Flavonoids are a diverse group of polyphenolic compounds recognized for their antioxidant, anti-inflammatory, and other health-promoting benefits. Spinacetin's unique structural characteristics contribute to its distinct biological activities, making it a compound of interest for further investigation and potential therapeutic application.

Discovery and History

While spinacetin has been identified as a constituent of spinach and other plants, a definitive historical account of its initial isolation and characterization remains to be fully elucidated in contemporary scientific literature. It is widely acknowledged to be one of the key flavonoids present in Spinacia oleracea.[1][2] Further research into historical phytochemical analyses of spinach from the mid-20th century may provide more specific details regarding its original discovery.

Biological Activity and Signaling Pathways

Spinacetin has demonstrated significant anti-inflammatory activity, primarily through the modulation of key signaling cascades involved in the inflammatory response.

Inhibition of Mast Cell Activation

Spinacetin has been shown to suppress the activation of mast cells, which are critical mediators of allergic and inflammatory responses.[3] It inhibits the release of histamine and other inflammatory mediators, such as leukotriene C4 (LTC4) and interleukin-6 (IL-6), from activated mast cells.[3]

Modulation of Syk Signaling Pathway

A primary mechanism of spinacetin's anti-inflammatory action is its inhibition of the Spleen tyrosine kinase (Syk) signaling pathway.[3] Syk is a non-receptor tyrosine kinase that plays a crucial role in the signaling cascade initiated by the aggregation of the high-affinity IgE receptor (FcεRI) on the surface of mast cells. Spinacetin has been observed to inhibit the phosphorylation of Syk, thereby downregulating the entire downstream signaling cascade.[3][4]

References

• 1. Flavonoids in baby spinach (Spinacia oleracea L.): changes during plant growth and storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Isolation and characterization of structurally novel antimutagenic flavonoids from spinach (Spinacia oleracea) - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of Spinacetin by High-Performance Liquid Chromatography with UV Detection

Audience: Researchers, scientists, and drug development professionals.

Introduction

Spinacetin is an O-methylated flavonol found in spinach (Spinacia oleracea) that has garnered interest for its potential anti-inflammatory and anticarcinogenic properties.[1][2] Accurate and reliable quantification of spinacetin in plant extracts, dietary supplements, and pharmaceutical formulations is crucial for quality control, dosage determination, and further research into its biological activities. This application note provides a detailed protocol for the quantification of spinacetin using a robust High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection.

Principle

This method utilizes Reversed-Phase HPLC (RP-HPLC) to separate spinacetin from other components in a sample matrix. The separation occurs on a C18 stationary phase, with a mobile phase consisting of a gradient of an acidified aqueous solution and an organic solvent (acetonitrile). Following separation, the column eluent passes through a UV detector. The amount of UV light absorbed at a specific wavelength is proportional to the concentration of spinacetin in the sample. Quantification is achieved by comparing the peak area of spinacetin in the sample chromatogram to a calibration curve generated from analytical standards of known concentrations.[3][4]

Experimental Protocols

Apparatus and Reagents

• Apparatus:

  • HPLC system equipped with a gradient pump, autosampler, column oven, and UV-Vis or Diode Array Detector (DAD).

  • C18 reversed-phase analytical column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size).[5]

  • Analytical balance.

  • Ultrasonic bath.

  • Centrifuge.

  • Volumetric flasks, pipettes, and other standard laboratory glassware.

  • Syringe filters (0.45 µm, PTFE or nylon).

• Reagents:

  • Spinacetin analytical standard (>95% purity).[6]

  • Acetonitrile (HPLC grade).

  • Methanol (HPLC grade).

  • Formic acid (or Acetic Acid), analytical grade.[5][7]

  • Ultrapure water (18.2 MΩ·cm).

Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of spinacetin standard and dissolve it in 10 mL of methanol in a volumetric flask.[4][8] This can be sonicated briefly to ensure complete dissolution. Store this stock solution at 4°C in the dark.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with methanol to achieve concentrations ranging from approximately 1 µg/mL to 100 µg/mL (e.g., 5, 10, 25, 50, 100 µg/mL).[4][8][9] These solutions are used to construct the calibration curve.

Sample Preparation (Extraction from Spinach)

This protocol is adapted from common methods for flavonoid extraction from plant materials.[1][10]

• Drying and Grinding: Lyophilize (freeze-dry) or shade-dry fresh spinach leaves and grind them into a fine powder.[8][9]

• Extraction:

  • Accurately weigh approximately 1 g of the powdered sample into a centrifuge tube.

  • Add 20 mL of 70% ethanol (or a methanol-water mixture).[8][10][11]

  • Vortex for 1 minute and then place the tube in an ultrasonic bath for 30 minutes.[1][12]

• Centrifugation: Centrifuge the mixture at 3000-4000 rpm for 10 minutes to pellet the solid residue.[4][12]

• Collection and Re-extraction: Decant the supernatant into a collection flask. To ensure exhaustive extraction, repeat the extraction process on the remaining solid residue at least two more times.[4][12]

• Concentration: Combine all supernatants and evaporate the solvent to dryness under vacuum using a rotary evaporator at a temperature below 40°C.[4]

• Reconstitution and Filtration: Reconstitute the dried extract with a precise volume (e.g., 5 mL) of methanol.[4] Prior to HPLC injection, filter the reconstituted sample through a 0.45 µm syringe filter.

HPLC-UV Method and Validation

The following tables summarize the chromatographic conditions and typical method validation parameters for spinacetin quantification.

Table 1: HPLC-UV Chromatographic Conditions

Parameter	Condition
Column	Zorbax SB-C18 (4.6 mm x 150 mm, 3.5 µm) or equivalent
Mobile Phase A	0.1% Formic Acid in Water[5][7]
Mobile Phase B	Acetonitrile[5][7]
Gradient Elution	0-5 min: 20% B; 5-25 min: 20-50% B; 25-30 min: 50-70% B; 30-32 min: 70-20% B; 32-40 min: 20% B
Flow Rate	0.6 mL/min[7]
Column Temperature	30°C[5]
Injection Volume	10 µL
Detection Wavelength	360 nm[3]
Run Time	40 minutes

Table 2: Method Validation Parameters

Parameter	Typical Value	Description
Linearity (R²)	> 0.995[9]	The coefficient of determination for the calibration curve over the specified concentration range.
Retention Time (tR)	Analyte-specific	The time at which spinacetin elutes from the column under the specified conditions.
Limit of Detection (LOD)	~0.1 µg/mL	The lowest concentration of analyte that can be reliably detected.
Limit of Quantification (LOQ)	~0.3 µg/mL	The lowest concentration of analyte that can be quantified with acceptable precision and accuracy.[13]
Precision (%RSD)	< 3%	The relative standard deviation for repeated measurements, indicating the reproducibility of the method.[4]
Accuracy (% Recovery)	95 - 105%	The percentage of the true amount of analyte recovered from a spiked sample.

Data Analysis and Quantification

• Calibration Curve: Inject the prepared working standard solutions into the HPLC system. Plot a graph of the peak area versus the concentration of each standard. Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²).[9]

• Sample Analysis: Inject the filtered sample extract into the HPLC system.

• Identification: Identify the spinacetin peak in the sample chromatogram by comparing its retention time with that of the spinacetin standard.

• Quantification: Determine the peak area of spinacetin in the sample chromatogram. Use the linear regression equation from the calibration curve to calculate the concentration of spinacetin in the injected sample.

• Final Calculation: Adjust the calculated concentration to account for the initial sample weight and the final volume of the reconstituted extract to report the final quantity as µg of spinacetin per gram of dry weight material.

Workflow and Pathway Diagrams

Caption: Experimental workflow for spinacetin quantification.

References

• 1. Rapid ultra-high-performance liquid chromatography/quadrupole time-of-flight tandem mass spectrometry and selected reaction monitoring strategy for the identification and quantification of minor spinacetin derivatives in spinach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Spinacetin - Wikipedia [en.wikipedia.org]
• 3. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. pharmacologyonline.silae.it [pharmacologyonline.silae.it]
• 6. biorxiv.org [biorxiv.org]
• 7. RP-HPLC-Based Flavonoid Profiling Accompanied with Multivariate Analysis: An Efficient Approach for Quality Assessment of Houttuynia cordata Thunb Leaves and Their Commercial Products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. phytopharmajournal.com [phytopharmajournal.com]
• 10. Pressurized liquid extraction of flavonoids from spinach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. frontiersin.org [frontiersin.org]
• 13. researchgate.net [researchgate.net]

Application Notes & Protocol: Isolation and Analysis of Spinacetin from Spinacia oleracea

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the isolation of spinacetin from spinach (Spinacia oleracea) leaves. It includes methodologies for extraction, purification, and analysis, along with data on its biological activity and associated signaling pathways.

Introduction

Spinacetin (3,5,7-trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-methoxychromen-4-one) is a flavonoid found in spinach (Spinacia oleracea) that has garnered significant interest for its potential therapeutic properties.[1][2][3] As a 6-oxygenated flavonol, spinacetin and its derivatives have demonstrated notable biological activities, including antioxidant, anti-inflammatory, and potential anticancer effects.[4][5][6] Research has shown that spinacetin can suppress mast cell activation, indicating its potential in managing inflammatory and allergic responses.[7]

This protocol details a comprehensive method for the extraction and purification of spinacetin from fresh spinach leaves, adapted from established laboratory procedures.[8][9][10] It is designed to yield a flavonoid-rich fraction suitable for further chromatographic purification and biological assays. Additionally, this document outlines the key signaling pathways modulated by spinacetin, providing a basis for mechanistic studies in drug development.

Experimental Workflow for Spinacetin Isolation

The overall workflow involves the homogenization of spinach leaves, followed by a multi-step solvent extraction to separate polyphenols from other cellular components. The resulting extract is then concentrated and purified.

Caption: Experimental workflow for the isolation of spinacetin from spinach.

Detailed Experimental Protocol

This protocol is a composite method based on common flavonoid extraction techniques.[8][9][11]

3.1 Materials and Reagents

• Fresh spinach (Spinacia oleracea) leaves

• Methanol (MeOH), HPLC grade

• Formic Acid (FA), ACS grade

• Hexanes, HPLC grade

• Deionized Water (H₂O)

• Mortar and pestle or homogenizer

• Sonicator bath

• Centrifuge

• Rotary evaporator

• Solid Phase Extraction (SPE) C18 cartridges

• Standard laboratory glassware

3.2 Sample Preparation

• Weigh approximately 100 g of fresh, clean spinach leaves.[11] Remove any thick mid-ribs.[10]

• Freeze the tissue at -80 °C. Homogenize the frozen samples in a 1:1 ratio with deionized water using a polytron or blender until a uniform slurry is achieved.[8]

• Lyophilize (freeze-dry) the homogenate for optimal extraction efficiency, though fresh homogenate can also be used.

3.3 Extraction Procedure

• Weigh 500 mg of the spinach homogenate into a centrifuge tube.[8]

• Add 5 mL of extraction solvent (98:2 Methanol:Formic Acid).[8]

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing.[8]

• Place the tube in a sonicator bath for 20 minutes to facilitate cell lysis and extraction.[8]

• Centrifuge the sample at 3700 RPM for 5 minutes at 4°C.[8]

• Carefully decant the supernatant into a clean glass tube. This supernatant contains the flavonoid extract.

• Repeat the extraction process (steps 2-6) twice more on the remaining pellet, reducing the sonication time to 10 minutes for these subsequent extractions.[8]

• Pool all three supernatant fractions. This is the crude polyphenolic extract.

3.4 Purification and Concentration

• To remove chlorophyll and other lipid-soluble compounds, perform a liquid-liquid extraction. Mix the pooled methanolic extract with an equal volume of hexanes in a separatory funnel. Shake vigorously and allow the layers to separate. Discard the upper hexane layer. Repeat this wash step 2-3 times.[9]

• Concentrate the resulting aqueous-methanol phase using a rotary evaporator at a temperature not exceeding 40°C to remove the methanol.[12]

• The concentrated aqueous extract can be further purified using Solid Phase Extraction (SPE).

  • Condition a C18 SPE cartridge with methanol followed by deionized water.

  • Load the aqueous extract onto the cartridge.

  • Wash the cartridge with water to remove highly polar impurities.

  • Elute the flavonoids, including spinacetin, with methanol.

• The final eluted fraction can be dried under a stream of nitrogen or by lyophilization to yield a purified, spinacetin-rich powder. Further purification to isolate pure spinacetin typically requires preparative HPLC.

Quantitative Data Summary

The concentration of flavonoids in spinach can vary significantly based on factors like genotype, growing season, and processing methods.[13] The total flavonoid content in spinach leaves typically ranges from 1000 to 1200 mg/kg.[3] The following table summarizes representative data on polyphenol and flavonoid content from spinach extracts.

Parameter	Extraction Method	Typical Yield/Content	Reference(s)
Total Phenolic Content	Water Extraction (50°C)	~25,256 mg GAE/kg DW	[2]
Total Phenolic Content	Acetone-Water Extraction	9,300 - 13,000 mg GAE/kg DW	[2]
Total Flavonoid Content	Lyophilized Sample	~1,093 mg KE/kg	[2]
Polyphenol Titer	Ethanolic Maceration & Purification	≥ 50% in final extract	[11][14]

GAE: Gallic Acid Equivalents; KE: Kaempferol Equivalents; DW: Dry Weight.

Biological Activity and Signaling Pathway

Spinacetin has demonstrated significant anti-inflammatory activity by inhibiting the activation of mast cells, which are critical mediators of allergic and inflammatory responses.[7] Its mechanism involves the suppression of key signaling cascades downstream of the high-affinity IgE receptor (FcεRI).

Mechanism of Action: Upon antigen-mediated cross-linking of IgE bound to FcεRI on mast cells, a signaling cascade is initiated. Spinacetin intervenes at several points in this pathway. It effectively inhibits the activation of Spleen tyrosine kinase (Syk), a crucial enzyme that gets phosphorylated following receptor aggregation.[7] This initial inhibition prevents the downstream phosphorylation and activation of key adapter proteins and enzymes, including Linker for Activated T cells (LAT) and Phospholipase Cγ (PLCγ).[7]

The suppression of PLCγ activation leads to reduced intracellular calcium mobilization and inhibits the activation of cytosolic phospholipase A₂ (cPLA₂).[7] Consequently, the production and release of inflammatory mediators like histamine and leukotrienes are significantly reduced.[7] Furthermore, spinacetin has been shown to attenuate the activation of the Akt/NF-κB and Mitogen-Activated Protein Kinase (MAPK) pathways, including ERK, JNK, and p38.[7] This broad inhibitory action on multiple downstream signaling arms contributes to its potent anti-inflammatory effects. Notably, spinacetin does not affect the activity of the upstream kinases Fyn and Lyn.[7]

Caption: Spinacetin's inhibitory effects on the FcεRI signaling pathway in mast cells.

References

• 1. Spinacetin | C17H14O8 | CID 5321435 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ijsred.com [ijsred.com]
• 6. Extraction of functional ingredients from spinach (Spinacia oleracea L.) using liquid solvent and supercritical CO₂ extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Spinacetin Suppresses the Mast Cell Activation and Passive Cutaneous Anaphylaxis in Mouse Model [frontiersin.org]
• 8. A comprehensive UHPLC-MS/MS and extraction method reveals flavonoid profile and concentration are diverse in spinach (Spinacia oleracea L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 10. scispace.com [scispace.com]
• 11. US20120196818A1 - Method for preparing polyphenol extracts from spinach leaves - Google Patents [patents.google.com]
• 12. impactfactor.org [impactfactor.org]
• 13. pub.epsilon.slu.se [pub.epsilon.slu.se]
• 14. MX2011011720A - Method for preparing polyphenol extracts from spinach leaves. - Google Patents [patents.google.com]

Spinacetin: A Phytochemical Standard for Analytical Applications

Application Note

Introduction

Spinacetin (3,5,7-trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-methoxychromen-4-one) is a naturally occurring O-methylated flavonol predominantly found in spinach (Spinacia oleracea) and other plant sources.[1][2] As a bioactive compound, spinacetin has demonstrated significant anti-inflammatory and potential anti-cancer properties, making it a compound of interest for researchers in phytochemistry, pharmacology, and drug development.[1][3] Its consistent presence in certain botanicals and well-defined physicochemical properties make it an excellent candidate for use as a reference standard in the qualitative and quantitative analysis of phytochemical extracts. This document provides detailed protocols for the use of spinacetin as a standard in phytochemical analysis, focusing on high-performance liquid chromatography (HPLC) based methods. Additionally, it outlines its known biological activities and associated signaling pathways.

Physicochemical Properties of Spinacetin

A thorough understanding of the physicochemical properties of spinacetin is essential for its use as an analytical standard.

Property	Value	Reference
Molecular Formula	C₁₇H₁₄O₈	[1]
Molecular Weight	346.3 g/mol	[1]
CAS Number	3153-83-1	[2][4]
Appearance	Solid	[1]
Melting Point	235 - 236 °C	[1]
IUPAC Name	3,5,7-trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-methoxychromen-4-one	[1]
Synonyms	Quercetagetin 3',6-dimethyl ether, 3,4',5,7-Tetrahydroxy-3',6-dimethoxyflavone	[1][2]

Experimental Protocols

Sample Preparation: Extraction of Flavonoids from Spinach

This protocol describes an efficient method for extracting flavonoids, including spinacetin, from fresh spinach leaves.

Materials:

• Fresh spinach leaves

• Methanol (MeOH)

• Formic acid (FA)

• Deionized water

• Vortex mixer

• Sonicator

• Centrifuge

• 0.2 μm PTFE syringe filters

Procedure:

• Weigh approximately 500 mg of fresh spinach leaves into a centrifuge tube.

• Add 5 mL of extraction solvent (98:2 MeOH:FA).

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Sonicate the sample for 20 minutes.

• Centrifuge the sample at 3700 RPM for 5 minutes at 4°C.

• Carefully decant the supernatant into a clean collection tube.

• Repeat the extraction process (steps 2-6) on the remaining pellet twice more, with a sonication time of 10 minutes for these subsequent extractions.

• Combine the supernatants and filter through a 0.2 μm PTFE syringe filter into an HPLC vial for analysis.[2]

Quantitative Analysis by Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS)

This method provides a validated protocol for the separation and quantification of spinacetin.

Instrumentation and Conditions:

Parameter	Specification
System	ThermoFisher Vanquish Horizon UHPLC with a TSQ Altis triple quadrupole mass spectrometer
Column	Waters C18 Acquity bridged ethylene hybrid (BEH), 2.1 x 100 mm, 1.7 µm particle size
Column Temperature	40 °C
Autosampler Temperature	12 °C
Mobile Phase A	LC-MS grade water + 0.1% Formic Acid
Mobile Phase B	LC-MS grade acetonitrile + 0.1% Formic Acid
Flow Rate	0.5 mL/min
Injection Volume	To be optimized based on sample concentration and instrument sensitivity
MS Ionization Mode	Electrospray Ionization (ESI), positive or negative depending on optimization
MS Source Temperature	350 °C

Gradient Elution Program:

Time (minutes)	% Mobile Phase B
0.0 - 0.5	0% to 6.0%
0.5 - 2.0	6.0% to 9.0%
2.0 - 3.0	9.0% to 13.0%
3.0 - 4.5	13.0% to 35.0%
4.5 - 7.41	35.0% to 75.0%
7.41 - 7.5	75.0% to 90.0%
7.5 - 9.5	90% (hold)
9.5 - 10.0	90% to 0%
10.0 - 11.5	0% (hold for equilibration)

This gradient program was developed for the analysis of a range of spinach flavonoids and can be adapted for spinacetin-specific quantification.[5]

Standard Preparation:

• Prepare a stock solution of spinacetin standard in methanol at a concentration of 1 mg/mL.

• Perform serial dilutions of the stock solution to create a calibration curve with at least five concentration points (e.g., 1, 5, 10, 25, 50 µg/mL).

• Inject each standard concentration into the UHPLC-MS/MS system to generate a calibration curve by plotting peak area against concentration.

Biological Activity and Signaling Pathways

Spinacetin has been shown to possess potent anti-inflammatory properties by inhibiting the activation of mast cells.[1] This activity is mediated through the suppression of key signaling pathways, including the Syk-dependent activation of NF-κB and MAPKs.[1]

Caption: Spinacetin's inhibitory effect on the mast cell activation pathway.

Experimental Workflow

The following diagram illustrates the general workflow for the phytochemical analysis of a plant matrix using spinacetin as a standard.

Caption: Workflow for phytochemical analysis using spinacetin as a standard.

Logical Relationship of Analytical Validation

For spinacetin to be reliably used as a standard, the analytical method must be validated. The following diagram shows the relationship between key validation parameters.

Caption: Key parameters for analytical method validation.

Conclusion

Spinacetin is a valuable phytochemical standard for the identification and quantification of flavonoids in complex matrices. The detailed protocols and methodologies provided in this application note offer a robust framework for its use in research and quality control settings. Its well-documented anti-inflammatory activity, mediated through the inhibition of the Syk/NF-κB/MAPK signaling pathways, further underscores its importance as a target for drug discovery and development. The consistent application of validated analytical methods using spinacetin as a standard will ensure the accuracy and reproducibility of phytochemical research.

References

• 1. Frontiers | Spinacetin Suppresses the Mast Cell Activation and Passive Cutaneous Anaphylaxis in Mouse Model [frontiersin.org]
• 2. Frontiers | A comprehensive UHPLC-MS/MS and extraction method reveals flavonoid profile and concentration are diverse in spinach (Spinacia oleracea L.) [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. A comprehensive UHPLC-MS/MS and extraction method reveals flavonoid profile and concentration are diverse in spinach (Spinacia oleracea L.) - PMC [pmc.ncbi.nlm.nih.gov]

Spinacetin: Application Notes and Protocols for Antioxidant Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spinacetin (3,5,7,4'-tetrahydroxy-6,3'-dimethoxyflavone) is a flavonoid predominantly found in spinach (Spinacia oleracea) and other leafy green vegetables. As a member of the flavonoid family, spinacetin possesses a chemical structure that suggests significant antioxidant potential.[1] This document provides detailed application notes and experimental protocols for evaluating the antioxidant capacity of spinacetin using common in vitro assays. These guidelines are intended to assist researchers in accurately assessing its antioxidant properties and to provide a framework for its potential application in drug development and nutraceuticals.

Data Presentation: Antioxidant Activity

Quantitative data on the antioxidant activity of pure spinacetin is not extensively available in peer-reviewed literature. However, data from spinach extracts, which contain spinacetin, and structurally related flavonoids provide a valuable reference for its potential efficacy.

Table 1: Comparative Antioxidant Activity of Spinach Extracts and Related Flavonoids

Sample/Compound	DPPH Assay (IC50)	ABTS Assay (IC50)	FRAP Assay (Value)	Cellular Antioxidant Activity (CAA) (EC50)
Spinacetin	Data not available	Data not available	Data not available	Data not available
Spinach Extract	~19.32 - 296.66 µg/mL	~2.10 - 31.04 µg/mL	~0.48 - 12.56 µg/mL	Not widely reported
Quercetin	~4.97 µg/mL	~2.10 µg/mL	Not directly comparable	~8.77 µM
Rutin (Quercetin-3-rutinoside)	~4.68 µg/mL	~3.54 µg/mL	Not directly comparable	Data not available

Note: IC50 and EC50 values are highly dependent on specific assay conditions and the matrix of the sample. The data presented are for comparative purposes only.

Experimental Protocols

Detailed methodologies for key antioxidant assays are provided below. These protocols are generalized for flavonoid compounds and should be optimized for specific experimental conditions.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the capacity of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, thus neutralizing it.

Protocol:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol. Store in a dark, airtight container.

  • Prepare a stock solution of spinacetin in a suitable solvent (e.g., methanol or DMSO).

  • Prepare serial dilutions of the spinacetin stock solution to obtain a range of concentrations.

  • Ascorbic acid or Trolox can be used as a positive control.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of the DPPH solution to each well.

  • Add 100 µL of the different concentrations of spinacetin solution or control to the respective wells.

  • For the blank, add 100 µL of the solvent used for spinacetin.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula:

  • The IC50 value (the concentration of the sample that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the concentration of spinacetin.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+).

Protocol:

• Reagent Preparation:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ stock solution.

  • Dilute the ABTS•+ stock solution with ethanol or PBS (pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a stock solution and serial dilutions of spinacetin.

  • Trolox is commonly used as a standard.

• Assay Procedure:

  • In a 96-well microplate, add 190 µL of the diluted ABTS•+ solution to each well.

  • Add 10 µL of the different concentrations of spinacetin solution or standard to the respective wells.

  • Incubate the plate at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.

• Calculation:

  • The percentage of ABTS•+ scavenging activity is calculated as follows:

    where A_control is the absorbance of the ABTS•+ solution without the sample, and A_sample is the absorbance of the ABTS•+ solution with the sample.

  • The IC50 value is determined from the plot of percentage inhibition versus concentration.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at low pH.

Protocol:

• Reagent Preparation:

  • Acetate Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate and 16 mL of glacial acetic acid in 1 L of distilled water.

  • TPTZ Solution (10 mM): Dissolve 31.2 mg of 2,4,6-tris(2-pyridyl)-s-triazine (TPTZ) in 10 mL of 40 mM HCl.

  • Ferric Chloride Solution (20 mM): Dissolve 54.0 mg of FeCl₃·6H₂O in 10 mL of distilled water.

  • FRAP Reagent: Mix the acetate buffer, TPTZ solution, and ferric chloride solution in a 10:1:1 (v/v/v) ratio. Prepare this reagent fresh and warm it to 37°C before use.

  • Prepare a stock solution and serial dilutions of spinacetin.

  • A standard curve is prepared using a known concentration of FeSO₄·7H₂O.

• Assay Procedure:

  • In a 96-well microplate, add 180 µL of the FRAP reagent to each well.

  • Add 20 µL of the different concentrations of spinacetin solution, standard, or blank (solvent) to the respective wells.

  • Incubate the plate at 37°C for 4 minutes.

  • Measure the absorbance at 593 nm.

• Calculation:

  • The antioxidant capacity is determined from the standard curve of Fe²⁺ and is expressed as µM of Fe²⁺ equivalents per µg or µM of spinacetin.

Cellular Antioxidant Activity (CAA) Assay

This assay measures the antioxidant activity of a compound within a cellular environment, providing a more biologically relevant assessment.

Protocol:

• Cell Culture and Seeding:

  • Culture human hepatocarcinoma (HepG2) cells in an appropriate medium.

  • Seed the cells in a 96-well black, clear-bottom microplate at a density of 6 x 10⁴ cells/well and incubate for 24 hours.

• Treatment and Staining:

  • Remove the growth medium and wash the cells with PBS.

  • Treat the cells with 100 µL of medium containing various concentrations of spinacetin and 25 µM of 2',7'-dichlorofluorescin diacetate (DCFH-DA) for 1 hour at 37°C.

• Induction of Oxidative Stress and Measurement:

  • Wash the cells with PBS.

  • Add 100 µL of 600 µM 2,2'-azobis(2-amidinopropane) dihydrochloride (ABAP) solution to induce oxidative stress.

  • Immediately place the plate in a fluorescence microplate reader and measure the fluorescence every 5 minutes for 1 hour at an excitation wavelength of 485 nm and an emission wavelength of 538 nm.

• Calculation:

  • The area under the curve (AUC) is calculated for both the control and spinacetin-treated wells.

  • The percentage of inhibition is calculated as:

  • The EC50 value (the concentration required to produce a 50% antioxidant effect) is determined from the dose-response curve.

Signaling Pathways and Mechanisms of Action

The antioxidant activity of flavonoids like spinacetin is attributed to their ability to scavenge free radicals directly and to modulate intracellular signaling pathways involved in the cellular stress response.

Direct Radical Scavenging Workflow

Caption: Direct radical scavenging by spinacetin.

Modulation of Intracellular Antioxidant Defense Pathways

Flavonoids can upregulate endogenous antioxidant enzymes through the activation of transcription factors like Nrf2.

Caption: Spinacetin's potential role in the Nrf2-ARE pathway.

Conclusion

Spinacetin, a flavonoid found in spinach, demonstrates significant potential as an antioxidant. The protocols outlined in this document provide a comprehensive framework for researchers to evaluate its antioxidant capacity through various established assays. While specific quantitative data for pure spinacetin remains to be fully elucidated, the information available for related compounds and spinach extracts suggests it is a promising candidate for further investigation in the fields of nutrition, pharmacology, and drug development. The provided diagrams illustrate the potential mechanisms through which spinacetin may exert its antioxidant effects, offering a basis for more in-depth mechanistic studies.

References

• 1. medkoo.com [medkoo.com]

Application Notes and Protocols for the Synthesis of Spinacetin Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spinacetin (3,5,7,4'-tetrahydroxy-6,3'-dimethoxyflavone) is a naturally occurring O-methylated flavonol found in spinach and other medicinal plants. It has garnered significant interest in the scientific community due to its potential therapeutic properties, including anti-inflammatory and anti-cancer activities. The core chemical structure of Spinacetin, a derivative of the flavonol quercetagetin, offers a versatile scaffold for the synthesis of novel derivatives with potentially enhanced biological activities.

These application notes provide a comprehensive overview of established and adaptable synthetic methodologies for the preparation of Spinacetin and its derivatives. Detailed experimental protocols for key synthetic transformations are provided to guide researchers in the design and execution of their synthetic strategies. Furthermore, the known and putative signaling pathways affected by Spinacetin are illustrated to provide a molecular context for its biological effects.

Data Presentation: Physicochemical Properties of Spinacetin

Property	Value	Reference
IUPAC Name	3,5,7-Trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-methoxy-4H-chromen-4-one	[1]
Synonyms	Quercetagetin 3',6-dimethyl ether	[1]
CAS Number	3153-83-1	[1]
Molecular Formula	C₁₇H₁₄O₈	[1]
Molar Mass	346.29 g/mol	[1]
Appearance	Solid
Melting Point	235-236 °C	[1]

Synthetic Strategies and Methodologies

The synthesis of Spinacetin and its derivatives typically involves the construction of the flavone backbone followed by selective functionalization, such as methylation, glycosylation, or alkylation, of the hydroxyl groups. Several classical synthetic routes for flavonoids can be adapted for this purpose.

A plausible and adaptable retrosynthetic analysis for Spinacetin derivatives starts from readily available substituted acetophenones and benzaldehydes. The key steps involve the formation of a chalcone intermediate, followed by oxidative cyclization to form the flavonol core. Subsequent selective protection and deprotection steps are crucial for achieving the desired substitution pattern.

General Synthetic Workflow

The following diagram illustrates a general workflow for the synthesis of Spinacetin derivatives, starting from a polysubstituted acetophenone and a substituted benzaldehyde.

Caption: General workflow for the synthesis of Spinacetin derivatives.

Key Experimental Protocols

The following protocols are generalized procedures adapted from the synthesis of structurally related flavonoids and can be optimized for the synthesis of specific Spinacetin derivatives.

Protocol 1: Synthesis of a Chalcone Intermediate via Claisen-Schmidt Condensation

This protocol describes the base-catalyzed condensation of a substituted 2'-hydroxyacetophenone with a substituted benzaldehyde to form a chalcone.

Materials:

• Substituted 2'-hydroxyacetophenone (1.0 eq)

• Substituted benzaldehyde (1.1 eq)

• Ethanol (solvent)

• Aqueous Potassium Hydroxide (KOH) solution (e.g., 50%)

• Hydrochloric acid (HCl) for neutralization

• Standard laboratory glassware and stirring apparatus

Procedure:

• Dissolve the substituted 2'-hydroxyacetophenone in ethanol in a round-bottom flask equipped with a magnetic stirrer.

• Add the substituted benzaldehyde to the solution and stir until dissolved.

• Cool the mixture in an ice bath.

• Slowly add the aqueous KOH solution dropwise to the cooled mixture while stirring vigorously. The reaction mixture will typically change color.

• Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into a beaker containing crushed ice and acidify with dilute HCl until the pH is neutral.

• The precipitated chalcone product can be collected by vacuum filtration.

• Wash the solid with cold water and recrystallize from a suitable solvent (e.g., ethanol) to afford the purified chalcone.

Quantitative Data (Example from literature for a related synthesis): Yields for Claisen-Schmidt condensations to form chalcones are typically in the range of 70-90%.

Protocol 2: Synthesis of the Flavonol Core via Algar-Flynn-Oyamada (AFO) Reaction

This protocol describes the oxidative cyclization of a chalcone to form the corresponding flavonol.

Materials:

• Chalcone (1.0 eq)

• Ethanol or Methanol (solvent)

• Aqueous Sodium Hydroxide (NaOH) solution (e.g., 2 M)

• Hydrogen Peroxide (H₂O₂) (e.g., 30% solution)

• Standard laboratory glassware and stirring apparatus

Procedure:

• Dissolve the chalcone in ethanol or methanol in a round-bottom flask.

• Cool the solution in an ice bath.

• Slowly add the aqueous NaOH solution, followed by the dropwise addition of hydrogen peroxide. The temperature should be maintained below 20°C.

• Stir the reaction mixture at room temperature for several hours. The progress of the reaction can be monitored by TLC.

• After the reaction is complete, acidify the mixture with dilute HCl.

• The precipitated flavonol can be collected by filtration.

• Wash the solid with water and recrystallize from an appropriate solvent to obtain the pure flavonol.

Quantitative Data (Example from literature for a related synthesis): Yields for the AFO reaction can vary but are often in the range of 40-70%.

Protocol 3: Selective Methylation of Flavonol Hydroxyl Groups

This protocol provides a general method for the selective methylation of hydroxyl groups on the flavonol backbone, which is a key step in obtaining Spinacetin. The selectivity can be controlled by using appropriate protecting groups.

Materials:

• Protected Flavonol (e.g., with benzyl or silyl protecting groups on certain hydroxyls) (1.0 eq)

• Dimethyl sulfate (DMS) or Methyl iodide (CH₃I) (stoichiometry dependent on the number of hydroxyls to be methylated)

• Anhydrous Potassium Carbonate (K₂CO₃) or another suitable base

• Anhydrous Acetone or Dimethylformamide (DMF) (solvent)

• Standard laboratory glassware and inert atmosphere setup (if necessary)

Procedure:

• Dissolve the protected flavonol in anhydrous acetone or DMF in a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon).

• Add anhydrous K₂CO₃ to the solution and stir the suspension.

• Add the methylating agent (DMS or CH₃I) dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the progress by TLC. The reaction time can vary from a few hours to overnight.

• After completion, cool the reaction mixture and filter off the inorganic salts.

• Evaporate the solvent under reduced pressure.

• The residue can be purified by column chromatography on silica gel to yield the methylated flavonol.

Quantitative Data (Example from literature for a related synthesis): Yields for methylation reactions are generally high, often exceeding 80-90%.

Signaling Pathways Modulated by Spinacetin

Spinacetin has been shown to exert its biological effects by modulating several key intracellular signaling pathways. A primary target is Spleen Tyrosine Kinase (Syk), a non-receptor tyrosine kinase crucial for immune signaling. Inhibition of Syk by Spinacetin can lead to downstream effects on pathways such as NF-κB and Mitogen-Activated Protein Kinases (MAPKs).

Proposed Mechanism of Action of Spinacetin

The following diagram illustrates the proposed mechanism by which Spinacetin may exert its anti-inflammatory effects through the inhibition of the Syk-mediated signaling cascade.

Caption: Proposed signaling pathway of Spinacetin's anti-inflammatory action.

Description of the Signaling Pathway:

• Receptor Activation: In immune cells like mast cells, the cross-linking of immune receptors (e.g., FcεRI by antigen-IgE complexes) leads to the activation of Spleen Tyrosine Kinase (Syk).

• Syk Inhibition by Spinacetin: Spinacetin acts as an inhibitor of Syk, thereby blocking its kinase activity.

• Downstream Signaling - NF-κB Pathway: Activated Syk phosphorylates and activates Phospholipase C gamma (PLCγ). This initiates a cascade that leads to the activation of the IκB kinase (IKK) complex. IKK then phosphorylates the inhibitor of κB (IκB), targeting it for degradation. This releases the Nuclear Factor-kappa B (NF-κB) to translocate to the nucleus and induce the transcription of pro-inflammatory genes. By inhibiting Syk, Spinacetin prevents this cascade, leading to reduced inflammation.

• Downstream Signaling - MAPK Pathway: Syk activation can also lead to the activation of Mitogen-Activated Protein Kinase (MAPK) cascades. This typically involves a series of phosphorylations from a MAPKKK (e.g., MEKK) to a MAPKK (e.g., MKK4/7) and finally to a MAPK (e.g., JNK or p38). Activated MAPKs can also contribute to the inflammatory response by activating transcription factors. Spinacetin's inhibition of Syk is expected to attenuate the activation of these MAPK pathways.

Conclusion

The synthetic methodologies and biological pathway information presented in these application notes are intended to serve as a valuable resource for researchers working on the development of novel Spinacetin-based therapeutic agents. The provided protocols offer a starting point for the synthesis of a diverse range of derivatives, while the signaling pathway diagrams provide a framework for understanding their potential mechanisms of action. Further research and optimization of these methods will be crucial for advancing the therapeutic potential of this promising class of natural product derivatives.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]

Application Notes and Protocols for Spinacetin in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental designs and protocols for investigating the therapeutic potential of spinacetin in various animal models. The information is curated to assist in the preclinical evaluation of spinacetin for its anti-inflammatory, anti-cancer, and potential neuroprotective properties.

I. Anti-inflammatory and Anti-allergic Activity of Spinacetin

Spinacetin has demonstrated significant anti-inflammatory and anti-allergic effects by inhibiting mast cell activation.[1][2][3] The following protocol is based on a passive cutaneous anaphylaxis (PCA) mouse model, a well-established method for evaluating in vivo anti-allergic activity.[3]

A. Signaling Pathway Modulated by Spinacetin in Mast Cells

Spinacetin exerts its anti-inflammatory effects by inhibiting the IgE-mediated activation of mast cells. This is achieved through the suppression of the Syk signaling pathway, which subsequently down-regulates downstream targets including MAPKs and NF-κB.[1][2][3]

Caption: Spinacetin inhibits the Syk-dependent signaling pathway in mast cells.

B. Experimental Protocol: Passive Cutaneous Anaphylaxis (PCA) in Mice

This protocol details the induction of a PCA reaction and the evaluation of spinacetin's inhibitory effects.[3]

1. Animals:

• Species: ICR Mice

• Sex: Male

• Age: 7 weeks

• Housing: Standard laboratory conditions with ad libitum access to food and water.

2. Materials:

• Spinacetin (dissolved in a suitable vehicle, e.g., PBS with a small percentage of DMSO)

• Dexamethasone (positive control)

• Anti-dinitrophenyl (DNP) IgE

• DNP-human serum albumin (HSA)

• Evans blue dye

• Formamide

3. Experimental Workflow:

Caption: Experimental workflow for the Passive Cutaneous Anaphylaxis (PCA) model.

4. Procedure:

• Sensitization: Inject 80 ng of anti-DNP IgE intradermally into one ear of each mouse.

• Treatment: 24 hours after sensitization, orally administer spinacetin (25 or 50 mg/kg) or dexamethasone.

• Challenge: One hour after treatment, intravenously inject 60 µg of DNP-HSA dissolved in 200 µl of PBS containing 1% (w/v) Evans blue.

• Evaluation: One hour after the challenge, euthanize the mice and remove the ears.

• Quantification of Dye Extravasation: Dissolve the ears in 400 µl of formamide at 63°C overnight. Measure the absorbance of the extracted dye at 630 nm.

• Measurement of Ear Thickness: Measure the thickness of the ear using a digital caliper.

C. Data Presentation: Quantitative Effects of Spinacetin on PCA

Treatment Group	Dose (mg/kg)	Evans Blue Absorbance (630 nm)	Ear Thickness (mm)
Control (Ag-challenged)	-	~0.15	~0.35
Spinacetin	25	~0.08	~0.28
Spinacetin	50	~0.05	~0.25
Dexamethasone	10	~0.04	~0.22
Data is approximated from graphical representations in the cited literature for illustrative purposes.[3]

II. Anti-cancer Activity of Spinacetin

Spinacetin has been shown to inhibit the growth of prostate cancer cells in vitro and reduce the incidence of well-differentiated carcinoma in a TRAMP (Transgenic Adenocarcinoma of the Mouse Prostate) mouse model.[4] The proposed mechanism involves the inhibition of the Hedgehog signaling pathway.[4]

A. Signaling Pathway Modulated by Spinacetin in Prostate Cancer

The Hedgehog signaling pathway is crucial for prostate development and its aberrant activation is implicated in prostate cancer.[4] Spinacetin has been observed to inhibit the expression of Gli1, a key transcription factor in this pathway.[4]

Caption: Spinacetin inhibits the Hedgehog signaling pathway in prostate cancer.

B. Experimental Protocol: Prostate Cancer in TRAMP Mice

This protocol describes a study to evaluate the effect of purified spinacetin on prostate tumor development in the TRAMP mouse model.

1. Animals:

• Species: TRAMP (C57BL/6 background)

• Sex: Male

• Housing: Standard laboratory conditions with ad libitum access to a specified diet and water.

2. Materials:

• Spinacetin (to be incorporated into the diet or administered by oral gavage)

• Control diet (e.g., AIN-93G)

• Vehicle for oral gavage (if applicable)

3. Experimental Workflow:

References

• 1. Neuroprotective Potentials of Flavonoids: Experimental Studies and Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Review of Neuro-nutrition Used as Anti-Alzheimer Plant, Spinach, Spinacia oleracea - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Profiling of Spinacetin Metabolites

Introduction

Spinacetin (3,5,7-trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-methoxy-4H-1-benzopyran-4-one) is an O-methylated flavonol found in spinach (Spinacia oleracea) and other plant sources. As with many flavonoids, the biological activity and pharmacokinetic profile of spinacetin are largely dictated by its metabolic fate in vivo. Understanding the biotransformation of spinacetin is crucial for evaluating its potential as a therapeutic agent and for interpreting data from preclinical and clinical studies. This document provides detailed application notes and protocols for the profiling of spinacetin metabolites using modern analytical techniques.

Predicted Metabolic Pathways of Spinacetin

Based on the known metabolism of structurally similar flavonoids, such as quercetin and its methylated derivatives (e.g., isorhamnetin and tamarixetin), spinacetin is predicted to undergo extensive Phase I and Phase II metabolism. The primary metabolic transformations are expected to be demethylation, glucuronidation, and sulfation.

The presence of existing methoxy groups at the C6 and C3' positions will influence the regioselectivity of metabolizing enzymes. The C5 and C7 hydroxyl groups are common sites for glucuronidation and sulfation. The C4' hydroxyl group is also a potential site for conjugation. Demethylation of the C3' methoxy group would yield quercetagetin, which could then be further metabolized.

Experimental Protocols

In Vitro Metabolism of Spinacetin using Liver S9 Fraction

This protocol describes a general procedure for incubating spinacetin with liver S9 fractions to generate metabolites for preliminary identification.

Materials:

• Spinacetin (high purity)

• Pooled human, rat, or mouse liver S9 fraction

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Uridine 5'-diphosphoglucuronic acid (UDPGA)

• 3'-Phosphoadenosine-5'-phosphosulfate (PAPS)

• 0.5 M Potassium phosphate buffer (pH 7.4)

• Acetonitrile (ACN), HPLC grade

• Formic acid (FA), LC-MS grade

• Deionized water

Procedure:

• Preparation of Incubation Mixture:

  • In a microcentrifuge tube, prepare the incubation mixture containing:

    • Potassium phosphate buffer (pH 7.4) to a final concentration of 100 mM.

    • Liver S9 fraction (final protein concentration of 1 mg/mL).

    • Spinacetin (final concentration of 10 µM, added from a stock solution in DMSO; final DMSO concentration ≤ 0.5%).

    • NADPH regenerating system (as per manufacturer's instructions).

    • UDPGA (final concentration of 2 mM).

    • PAPS (final concentration of 0.1 mM).

  • Prepare control incubations:

    • Without spinacetin (to monitor for endogenous peaks).

    • Without NADPH, UDPGA, and PAPS (to assess non-enzymatic degradation).

    • With spinacetin but heat-inactivated S9 fraction (to confirm enzymatic activity).

• Incubation:

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding the spinacetin stock solution.

  • Incubate at 37°C in a shaking water bath for 0, 15, 30, 60, and 120 minutes.

• Termination and Sample Preparation:

  • Terminate the reaction by adding 2 volumes of ice-cold acetonitrile containing an internal standard (e.g., a structurally related flavonoid not present in the sample).

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to precipitate proteins.

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

In Vivo Metabolite Profiling in Rodents

This protocol outlines a basic procedure for administering spinacetin to rodents and collecting biological samples for metabolite analysis. All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

Materials:

• Spinacetin

• Vehicle for administration (e.g., 0.5% carboxymethylcellulose in water)

• Sprague-Dawley rats (male, 8-10 weeks old)

• Metabolic cages for urine and feces collection

• Blood collection supplies (e.g., EDTA-coated tubes)

• Anesthesia

Procedure:

• Dosing:

  • Administer spinacetin orally by gavage at a dose of 50 mg/kg.

  • Administer vehicle to a control group.

• Sample Collection:

  • Blood: Collect blood samples (e.g., via tail vein) at 0, 0.5, 1, 2, 4, 8, and 24 hours post-dose into EDTA-coated tubes. Centrifuge at 2,000 x g for 15 minutes at 4°C to obtain plasma. Store plasma at -80°C.

  • Urine and Feces: House the animals in metabolic cages and collect urine and feces at intervals (e.g., 0-8h, 8-24h). Store samples at -80°C.

• Sample Preparation for LC-MS/MS:

  • Plasma:

    • To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an internal standard.

    • Vortex and centrifuge as described for the in vitro samples.

    • Evaporate and reconstitute for analysis.

  • Urine:

    • Thaw and centrifuge urine samples to remove particulates.

    • Dilute the supernatant 1:1 with the initial mobile phase before injection.

  • Feces:

    • Homogenize fecal samples in a suitable buffer (e.g., phosphate buffer).

    • Extract the homogenate with an organic solvent (e.g., ethyl acetate).

    • Evaporate the organic extract and reconstitute for analysis.

Analytical Techniques

LC-MS/MS for Metabolite Identification and Quantification

Instrumentation:

• UHPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Chromatographic Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: 5% B to 95% B over 15 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions (Example):

• Ionization Mode: Electrospray Ionization (ESI), positive and negative modes.

• Scan Mode: Full scan MS and data-dependent MS/MS (dd-MS2).

• Collision Energy: Ramped collision energy (e.g., 10-40 eV) to obtain informative fragment spectra.

Metabolite Identification Strategy:

• Parent Mass Identification: Search for potential metabolites by looking for expected mass shifts from the parent spinacetin molecule (e.g., +176.0321 Da for glucuronidation, +79.9568 Da for sulfation, -14.0157 Da for demethylation).

• MS/MS Fragmentation Analysis:

  • Glucuronides: Look for a characteristic neutral loss of 176 Da.

  • Sulfates: Look for a characteristic neutral loss of 80 Da.

  • Demethylation: Observe a mass shift of -14 Da in the precursor ion and corresponding fragment ions.

  • Compare fragmentation patterns to that of the parent spinacetin to identify the core structure.

NMR Spectroscopy for Structural Elucidation

For definitive structural confirmation of novel or major metabolites, isolation followed by NMR analysis is required.

Procedure:

• Isolation: Isolate the metabolite of interest from a scaled-up in vitro incubation or pooled in vivo sample using preparative or semi-preparative HPLC.

• NMR Analysis:

  • Dissolve the purified metabolite in a deuterated solvent (e.g., DMSO-d6 or Methanol-d4).

  • Acquire 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectra.

  • The chemical shifts and coupling constants will provide information on the structure of the metabolite, including the site of conjugation.

Data Presentation

Quantitative data should be summarized in clear and concise tables to allow for easy comparison.

Table 1: Predicted Masses of Potential Spinacetin Metabolites

Metabolite Type	Mass Change (Da)	Predicted [M-H]⁻
Spinacetin (Parent)	-	345.0616
Demethylated Spinacetin	-14.0157	331.0459
Glucuronidated Spinacetin	+176.0321	521.0938
Sulfated Spinacetin	+79.9568	425.0184
Glucuronidated & Sulfated	+255.9889	601.0506

Table 2: Hypothetical Quantitative Analysis of Spinacetin Metabolites in Rat Plasma (ng/mL)

Time (h)	Spinacetin	Spinacetin-7-O-glucuronide	Spinacetin-4'-O-sulfate
0.5	150.2 ± 25.1	850.6 ± 120.3	325.4 ± 45.8
1	95.6 ± 18.9	1250.3 ± 210.5	550.1 ± 78.2
2	40.1 ± 8.5	980.7 ± 150.9	410.8 ± 60.1
4	10.3 ± 2.1	550.2 ± 95.4	220.5 ± 35.7
8	< LOQ	150.9 ± 30.1	80.3 ± 15.6
24	< LOQ	< LOQ	< LOQ
Data are presented as mean ± SD (n=3). LOQ = Limit of Quantification.

Conclusion

The protocols and analytical strategies outlined in this document provide a comprehensive framework for the metabolite profiling of spinacetin. By employing a combination of in vitro and in vivo models with high-resolution LC-MS/MS and NMR, researchers can effectively identify, characterize, and quantify the metabolites of spinacetin. This information is essential for a thorough understanding of its pharmacokinetic properties and biological activities.

Technical Notes & Optimization

Spinacetin Stability Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common stability issues encountered when working with spinacetin in solution. The information is tailored for researchers, scientists, and drug development professionals to ensure the integrity and reliability of their experiments.

Introduction to Spinacetin Stability

Spinacetin is an O-methylated flavonol found in spinach (Spinacia oleracea) and other plants.[1] Like many flavonoids, its stability in solution can be influenced by several factors, including the choice of solvent, pH, temperature, and exposure to light. Degradation of spinacetin can lead to a loss of biological activity and the formation of unknown byproducts, potentially compromising experimental results. While specific quantitative stability data for spinacetin is limited in publicly available literature, this guide provides recommendations based on the general behavior of flavonoids and available information on spinacetin.

Troubleshooting Guide

This guide addresses common problems encountered during the preparation, storage, and use of spinacetin solutions.

Problem	Possible Cause	Recommended Solution
Precipitation in aqueous buffer	Low aqueous solubility of spinacetin.	Spinacetin is sparingly soluble in aqueous buffers.[2] To improve solubility, first dissolve spinacetin in an organic solvent like DMSO or ethanol, and then dilute it with the aqueous buffer of choice.[2] It is recommended to not store the aqueous solution for more than one day.[2]
Loss of biological activity over time	Degradation of spinacetin in solution.	Prepare fresh solutions for each experiment whenever possible. If storage is necessary, store aliquots in tightly sealed vials at -20°C for short-term storage (up to two weeks) or at -80°C for long-term storage (up to six months), protected from light and moisture. For compounds in DMSO, most are stable for 15 weeks at 40°C, and water content is a more significant factor in degradation than oxygen.[3][4]
Color change of the solution (e.g., yellowing)	Oxidation or pH-induced degradation.	Flavonoids can undergo oxidative degradation, especially in alkaline or neutral solutions.[5][6] Ensure the pH of your solution is suitable; flavonoids are generally more stable in acidic conditions.[7] Protect the solution from light and consider purging with an inert gas (e.g., nitrogen or argon) to minimize oxidation.
Inconsistent experimental results	Inconsistent concentration of active spinacetin due to degradation.	Perform a stability-indicating HPLC analysis to quantify the amount of intact spinacetin in your solution before each critical experiment. This will help ensure that you are using a consistent concentration of the active compound.
Appearance of unknown peaks in chromatogram	Formation of degradation products.	Conduct a forced degradation study to identify potential degradation products under various stress conditions (acid, base, oxidation, heat, light).[7][8] This will help in developing a stability-indicating analytical method to separate and identify these products.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to dissolve spinacetin?

A1: Spinacetin is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol, chloroform, dichloromethane, and ethyl acetate.[2] For biological assays, it is common to prepare a concentrated stock solution in DMSO and then dilute it with the appropriate aqueous buffer or cell culture medium.[2]

Q2: How should I store my spinacetin stock solution?

A2: For optimal stability, it is recommended to prepare spinacetin solutions fresh before use. If you need to store a stock solution, prepare aliquots in tightly sealed vials to avoid repeated freeze-thaw cycles. Store these aliquots at -20°C for up to two weeks or at -80°C for up to six months, protected from light and moisture. Studies on various compounds in DMSO suggest that most are stable for extended periods when stored properly.[3][4]

Q3: Does pH affect the stability of spinacetin?

A3: While specific studies on spinacetin are limited, flavonoids, in general, are susceptible to degradation in neutral and alkaline conditions.[7] The rate of degradation often increases with higher pH. For experiments requiring physiological pH, it is crucial to minimize the time the compound spends in the buffer before use.

Q4: Is spinacetin sensitive to light?

A4: Yes, flavonoids can be light-sensitive.[8] It is recommended to protect spinacetin solutions from light by using amber vials or by wrapping the containers in aluminum foil during storage and handling.

Q5: What are the potential degradation products of spinacetin?

A5: The exact degradation products of spinacetin under various conditions have not been extensively characterized in the literature. However, based on studies of similar flavonoids like quercetin, degradation can involve oxidation and cleavage of the C-ring, leading to the formation of phenolic acids and other smaller molecules.[5][6][9] Forced degradation studies coupled with LC-MS/MS and NMR analysis are necessary to identify and characterize the specific degradation products of spinacetin.[10][11][12]

Experimental Protocols

Protocol 1: Forced Degradation Study of Spinacetin

This protocol outlines a general procedure for conducting a forced degradation study to understand the intrinsic stability of spinacetin and to generate its degradation products.

1. Preparation of Stock Solution:

• Prepare a 1 mg/mL stock solution of spinacetin in a suitable organic solvent (e.g., methanol or acetonitrile).

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 2 hours. Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂). Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place a solid sample of spinacetin and 1 mL of the stock solution in an oven at 70°C for 48 hours.

• Photolytic Degradation: Expose 1 mL of the stock solution in a transparent container to a photostability chamber with a light intensity of 1.2 million lux hours and an integrated near-ultraviolet energy of 200 watt-hours/square meter.

3. Sample Analysis:

• Analyze all stressed samples, along with an unstressed control sample, using a stability-indicating HPLC method (see Protocol 2).

• Characterize the degradation products using LC-MS/MS and NMR to elucidate their structures.[10][11][12]

Protocol 2: Stability-Indicating HPLC Method for Spinacetin

This protocol describes a general HPLC method that can be optimized to separate spinacetin from its potential degradation products.

1. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is recommended to achieve good separation.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Program:

  Time (min)	% A	% B
  0	95	5
  20	50	50
  25	5	95
  30	5	95
  31	95	5

  | 35 | 95 | 5 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Diode Array Detector (DAD) scanning from 200-400 nm, with quantification at the λmax of spinacetin (around 256 and 368 nm).[2]

• Injection Volume: 10 µL.

2. Method Validation:

• Validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).[13][14] The specificity is confirmed by analyzing the samples from the forced degradation study to ensure that the spinacetin peak is well-resolved from all degradation product peaks.

Visualizations

Caption: Spinacetin's inhibitory effect on the IgE-mediated mast cell activation pathway.

Caption: Workflow for a forced degradation study of spinacetin.

Caption: A logical troubleshooting guide for spinacetin stability issues.

References

• 1. Spinacetin - Wikipedia [en.wikipedia.org]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Identification of the Products of Oxidation of Quercetin by Air Oxygenat Ambient Temperature [ouci.dntb.gov.ua]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 5 Forced Degradation Pathways To Detect Drug Instability [pharmatechassociates.com]
• 9. mdpi.com [mdpi.com]
• 10. LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 1H NMR study of degradation mechanisms of oxacephem derivatives with various 3'-substituents in alkaline solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. japsonline.com [japsonline.com]

Technical Support Center: Overcoming Poor Aqueous Solubility of Spinacetin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the poor aqueous solubility of Spinacetin.

Frequently Asked Questions (FAQs)

Q1: What is Spinacetin and why is its solubility a concern?

Spinacetin is an O-methylated flavonol, a type of flavonoid compound found in sources like spinach.[1] Like many flavonoids, Spinacetin exhibits poor solubility in aqueous solutions, which can significantly limit its bioavailability and therapeutic efficacy in experimental and clinical settings.[2][3] Its predicted low water solubility of approximately 0.14 g/L and a computed XLogP3-AA of 2.5 highlight its lipophilic nature, making it challenging to work with in aqueous-based biological assays and formulations.[4]

Q2: What are the primary methods to improve the aqueous solubility of Spinacetin?

Several well-established techniques can be employed to enhance the solubility of poorly soluble flavonoids like Spinacetin. These include:

• Co-solvency: Utilizing a mixture of a primary solvent (like water) with a miscible organic solvent in which Spinacetin is more soluble.

• pH Adjustment: Modifying the pH of the aqueous solution to ionize the Spinacetin molecule, thereby increasing its solubility.

• Cyclodextrin Complexation: Encapsulating the Spinacetin molecule within the hydrophobic cavity of a cyclodextrin, forming a more water-soluble inclusion complex.

• Nanotechnology: Reducing the particle size of Spinacetin to the nanometer scale to increase its surface area and dissolution rate. This includes techniques like creating nanoparticles or nanoemulsions.

• Use of Surfactants: Employing surfactants to form micelles that can encapsulate Spinacetin and increase its apparent solubility.

Q3: How does O-methylation in Spinacetin affect its solubility compared to other flavonoids?

O-methylation, the presence of methoxy groups on the flavonoid backbone, generally increases the lipophilicity of a flavonoid, which can decrease its aqueous solubility compared to its non-methylated counterparts.[2][5] This is because the methyl groups mask the polar hydroxyl groups that can form hydrogen bonds with water.[3]

Troubleshooting Guides

Issue 1: Spinacetin precipitates out of my aqueous buffer during my experiment.

Possible Cause 1: The concentration of Spinacetin exceeds its solubility limit in the chosen buffer.

• Solution: Determine the maximum solubility of Spinacetin in your specific buffer system. If you need to work at a higher concentration, consider employing a solubilization technique.

Possible Cause 2: The pH of the buffer is not optimal for Spinacetin solubility.

• Solution: Experimentally determine the pH-solubility profile of Spinacetin. For many flavonoids, solubility increases in more alkaline conditions (higher pH).[6] Adjusting the pH of your buffer, if compatible with your experimental design, may prevent precipitation.

Possible Cause 3: The stock solution of Spinacetin (likely in an organic solvent like DMSO) is being diluted too rapidly or into an incompatible aqueous buffer.

• Solution: When diluting a concentrated stock of Spinacetin in an organic solvent into an aqueous buffer, add the stock solution dropwise while vortexing or stirring the buffer to avoid localized high concentrations and precipitation. It may also be beneficial to use a buffer containing a small percentage of the organic solvent used for the stock solution as a co-solvent.

Issue 2: I am observing low bioavailability or inconsistent results in my cell-based assays.

Possible Cause: Poor solubility is leading to low and variable concentrations of dissolved Spinacetin.

• Solution 1: Employ Co-solvents. Prepare your dosing solutions using a co-solvent system. Common co-solvents for flavonoids include Dimethyl Sulfoxide (DMSO), ethanol, and polyethylene glycols (PEGs). It is crucial to determine the tolerance of your cell line to the chosen co-solvent and use the lowest effective concentration.

• Solution 2: Utilize Cyclodextrin Complexation. Pre-formulating Spinacetin with a cyclodextrin, such as hydroxypropyl-β-cyclodextrin (HP-β-CD) or sulfobutylether-β-cyclodextrin (SBE-β-CD), can significantly enhance its aqueous solubility and provide a more consistent concentration of the active compound in your assay medium.[7]

• Solution 3: Prepare a Nanoparticle Formulation. Formulating Spinacetin as nanoparticles can improve its dissolution rate and saturation solubility, leading to higher and more consistent cellular uptake.

Data Presentation: Solubility Enhancement of Flavonoids

Disclaimer: Experimental solubility data for Spinacetin is limited. The following tables provide representative data for Quercetin, a structurally similar flavonol, to illustrate the expected improvements with different solubilization techniques.

Table 1: Approximate Solubility of Quercetin in Various Solvents

Solvent	Solubility (mg/mL)	Reference
Water	~0.007	[8]
Ethanol	~2.5	[9]
DMSO	>100	[10]
Acetone	~12.5	[10]

| Acetonitrile | ~1.7 |[10] |

Table 2: Effect of Co-solvents on Flavonoid Solubility (Qualitative)

Co-solvent System	Expected Effect on Spinacetin Solubility
DMSO/Water Mixtures	Significant increase with higher DMSO concentration[11][12][13]

| Ethanol/Water Mixtures | Moderate to significant increase with higher ethanol concentration[14][15] |

Table 3: Influence of pH on Flavonoid Solubility (Qualitative)

pH Condition	Expected Effect on Spinacetin Solubility
Acidic (pH < 5)	Low solubility
Neutral (pH 7)	Low to moderate solubility

| Alkaline (pH > 8) | Significantly increased solubility[6] |

Table 4: Cyclodextrin-Mediated Solubility Enhancement of Quercetin

Cyclodextrin Type	Molar Ratio (Quercetin:CD)	Solubility Enhancement (Fold Increase)	Apparent Stability Constant (Ks) (M⁻¹)	Reference
β-Cyclodextrin	1:1	~2.5	230	[16]
HP-β-Cyclodextrin	1:1	>100	~1200	[17]

| SBE-β-Cyclodextrin | 1:1 | >200 | ~1500 |[7] |

Table 5: Typical Characteristics of Flavonoid-Loaded Nanoparticles

Nanoparticle Type	Typical Size (nm)	Encapsulation Efficiency (%)	Drug Loading (%)	Reference
PLGA Nanoparticles	100 - 200	60 - 90	1 - 5	[18][19]

| Lipid-Based Nanoparticles | 150 - 300 | 70 - 95 | 2 - 10 |[20] |

Experimental Protocols

Protocol 1: Preparation of a Spinacetin-Cyclodextrin Inclusion Complex (Lyophilization Method)

• Dissolve Spinacetin: Accurately weigh the desired amount of Spinacetin and dissolve it in a minimal amount of a suitable organic solvent (e.g., ethanol or acetone).

• Prepare Cyclodextrin Solution: In a separate container, dissolve the chosen cyclodextrin (e.g., HP-β-CD) in purified water. A typical molar ratio of Spinacetin to cyclodextrin is 1:1 or 1:2.

• Mixing: Slowly add the Spinacetin solution to the cyclodextrin solution while stirring continuously.

• Stirring: Allow the mixture to stir at room temperature for 24-48 hours to facilitate complex formation. The container should be sealed to prevent solvent evaporation.

• Filtration (Optional): If any un-complexed Spinacetin precipitates, filter the solution using a 0.22 µm syringe filter.

• Lyophilization (Freeze-Drying): Freeze the solution at -80°C and then lyophilize it until a dry powder is obtained. This powder is the Spinacetin-cyclodextrin inclusion complex.

• Characterization: The formation of the inclusion complex can be confirmed by techniques such as Differential Scanning Calorimetry (DSC), Fourier-Transform Infrared Spectroscopy (FTIR), and Nuclear Magnetic Resonance (NMR) spectroscopy. The increase in solubility should be quantified by preparing a saturated solution of the complex in water and measuring the Spinacetin concentration using a validated analytical method like HPLC-UV.[21]

Protocol 2: Preparation of Spinacetin-Loaded PLGA Nanoparticles (Solvent Evaporation Method)

• Organic Phase Preparation: Dissolve a known amount of Spinacetin and PLGA (poly(lactic-co-glycolic acid)) in a water-miscible organic solvent such as acetone or a mixture of acetone and dichloromethane.

• Aqueous Phase Preparation: Prepare an aqueous solution containing a stabilizer, typically polyvinyl alcohol (PVA) at a concentration of 1-5% (w/v).

• Emulsification: Add the organic phase dropwise to the aqueous phase under high-speed homogenization or sonication to form an oil-in-water (o/w) emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature for several hours to allow the organic solvent to evaporate, leading to the formation of solid Spinacetin-loaded PLGA nanoparticles.

• Nanoparticle Collection: Centrifuge the nanoparticle suspension at high speed (e.g., 15,000 rpm) to pellet the nanoparticles.

• Washing: Discard the supernatant and wash the nanoparticle pellet with purified water to remove any un-encapsulated Spinacetin and excess stabilizer. Repeat the centrifugation and washing steps two to three times.

• Lyophilization: Resuspend the final nanoparticle pellet in a small amount of water containing a cryoprotectant (e.g., trehalose) and freeze-dry to obtain a powder.

• Characterization: Analyze the nanoparticles for their size and morphology (using Dynamic Light Scattering and Electron Microscopy), and determine the drug loading and encapsulation efficiency by dissolving a known amount of nanoparticles in a suitable solvent and quantifying the Spinacetin content via HPLC-UV.[18][19]

Visualizations

Workflow for Cyclodextrin Complexation

Workflow for Nanoparticle Preparation

Spinacetin's Inhibition of Mast Cell Activation

References

• 1. Spinacetin - Wikipedia [en.wikipedia.org]
• 2. O-methylated flavonoid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Spinacetin | C17H14O8 | CID 5321435 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Insights into the impact of N- and O-methylation on aqueous solubility and lipophilicity using matched molecular pair analysis - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ijcea.org [ijcea.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Solubility and Thermodynamic Analysis of Isotretinoin in Different (DMSO + Water) Mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Solubility of organic solutes in ethanol/water mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. New insights of the application of water or ethanol-water plant extract rich in active compounds in food - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Quercetin/β-Cyclodextrin Solid Complexes Prepared in Aqueous Solution Followed by Spray-drying or by Physical Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Formulation and evaluation of PLGA nanoparticles loaded capecitabine for prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Dual agents loaded PLGA nanoparticles: systematic study of particle size and drug entrapment efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. gijhsr.com [gijhsr.com]

Technical Support Center: Troubleshooting Spinacetin HPLC Peak Tailing

Welcome to the technical support center for troubleshooting High-Performance Liquid Chromatography (HPLC) issues related to Spinacetin analysis. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common problems, with a specific focus on peak tailing.

Troubleshooting Guide

This section provides answers to common questions regarding Spinacetin HPLC peak tailing, offering systematic approaches to identify and rectify the underlying causes.

Q1: My Spinacetin peak is exhibiting significant tailing. What are the most common causes?

A1: Peak tailing for a polar molecule like Spinacetin in reversed-phase HPLC is typically caused by one or more of the following factors:

• Secondary Silanol Interactions: Spinacetin has multiple hydroxyl (-OH) groups that can form strong, unwanted interactions with acidic residual silanol groups (Si-OH) on the surface of silica-based stationary phases. This causes a portion of the analyte molecules to lag behind, resulting in a tailing peak.[1][2][3]

• Mobile Phase pH Issues: The pH of the mobile phase can influence the ionization state of Spinacetin's phenolic hydroxyl groups. If the mobile phase pH is close to the analyte's pKa, a mixed population of ionized and non-ionized forms can exist, leading to peak distortion.[2][4][5] The strongest acidic pKa for Spinacetin is approximately 6.96.

• Column Overload: Injecting too high a concentration or volume of your sample can saturate the stationary phase at the column inlet, leading to non-ideal chromatographic behavior and characteristically broad, tailing peaks (often shaped like a right triangle).[6][7][8][9]

• Column Contamination and Degradation: Accumulation of strongly retained sample components or degradation of the column bed (e.g., void formation) can create active sites or disrupt the flow path, causing tailing for all peaks.[1][10][11]

• Extra-Column Effects: Issues outside the column, such as excessive tubing length, large internal diameter tubing, or poorly made connections, can introduce "dead volume" where the sample can diffuse, causing band broadening and peak tailing.[2][12][13]

Q2: How can I systematically diagnose the cause of my Spinacetin peak tailing?

A2: A logical, step-by-step approach is the most effective way to pinpoint the issue. Begin by evaluating the simplest potential causes before moving to more complex solutions. The workflow diagram below outlines a recommended diagnostic process. The first step is to check if all peaks in your chromatogram are tailing or just the Spinacetin peak. If all peaks are tailing, the issue is likely systemic (e.g., dead volume, column void). If only the Spinacetin peak (and other similar polar analytes) are tailing, the cause is likely chemical (e.g., silanol interactions, pH).

Q3: How can I mitigate peak tailing caused by secondary interactions with silanol groups?

A3: To minimize unwanted interactions between Spinacetin and the stationary phase, you can implement the following strategies:

• Use a High-Purity, End-Capped Column: Modern HPLC columns are often "end-capped," a process where residual silanol groups are chemically reacted with a small silylating agent to make them inert.[14][15][16][17][18] Using a column with high-density bonding and thorough end-capping is the most effective way to reduce silanol activity.

• Lower the Mobile Phase pH: Operating at a lower pH (e.g., pH 2.5-3.0) protonates the silanol groups, rendering them less likely to interact with the analyte.[1][12] Ensure your column is stable at low pH.

• Add a Mobile Phase Modifier: Incorporating a small amount of a competing base, such as Triethylamine (TEA), into the mobile phase can help.[19][20][21][22] TEA will preferentially interact with the active silanol sites, effectively masking them from the Spinacetin molecules. A typical starting concentration is 0.1% (v/v).

Q4: My column is end-capped, but I still see tailing. How should I optimize the mobile phase pH?

A4: Optimizing the mobile phase pH is critical for achieving a sharp, symmetrical peak for ionizable compounds like Spinacetin. The general rule is to adjust the mobile phase pH to be at least 2 units away from the analyte's pKa.[4][23] Since Spinacetin's most acidic pKa is ~6.96, you should either work at a pH below 5 or above 9 (column stability permitting). For silica-based columns, a low pH is generally preferred. Using a buffer (e.g., phosphate, formate, or acetate) is essential to maintain a stable pH throughout the analysis.[2][5]

Q5: How do I know if column overload is the cause of peak tailing, and how can I fix it?

A5: Column overload is characterized by a peak shape that becomes more asymmetrical and shifts to an earlier retention time as the sample concentration increases.[6][9] To confirm if this is the issue, perform a sample load study. This involves injecting a series of dilutions of your sample (e.g., from 0.01 mg/mL to 1.0 mg/mL) while keeping the injection volume constant. If the peak shape improves and the retention time stabilizes at lower concentrations, you have confirmed mass overload. The solution is to reduce the amount of sample injected by either diluting the sample or reducing the injection volume.

Data Presentation

The following tables provide hypothetical data to illustrate the effects of mobile phase pH and sample load on Spinacetin peak shape.

Table 1: Effect of Mobile Phase pH on Spinacetin Peak Asymmetry (Conditions: 4.6 x 150 mm C18 column, 1.0 mL/min, 10 µL injection of 0.1 mg/mL Spinacetin)

Mobile Phase pH	Buffer System (10 mM)	USP Tailing Factor (Tf)	Observations
6.5	Phosphate	2.1	Severe tailing, pH is too close to pKa.
5.0	Acetate	1.6	Moderate tailing, improvement is visible.
4.0	Acetate	1.3	Acceptable peak shape for most applications.
3.0	Formate	1.1	Good, symmetrical peak shape.

Table 2: Sample Load Study for Spinacetin (Conditions: 4.6 x 150 mm C18 column, Mobile Phase pH 3.0, 1.0 mL/min, 10 µL injection)

Sample Concentration (mg/mL)	Mass on Column (µg)	Retention Time (min)	USP Tailing Factor (Tf)
1.0	10.0	5.12	2.5
0.5	5.0	5.25	1.9
0.1	1.0	5.40	1.2
0.05	0.5	5.41	1.1
0.01	0.1	5.41	1.1

Experimental Protocols

Methodology: Performing a Sample Load Study

• Objective: To determine the maximum mass of Spinacetin that can be injected onto the column without causing peak distortion (i.e., the column's mass capacity for this analyte).

• Materials:

  • Calibrated HPLC system with UV detector.

  • Analytical column (e.g., 4.6 x 150 mm, 5 µm C18).

  • Optimized mobile phase (e.g., 50:50 Acetonitrile:Water with 0.1% Formic Acid, pH ~2.7).

  • Spinacetin stock solution (e.g., 1.0 mg/mL in methanol).

  • Mobile phase for dilutions.

• Procedure:

  • Prepare a series of dilutions from your stock solution. A recommended series would be: 1.0, 0.5, 0.2, 0.1, 0.05, 0.02, and 0.01 mg/mL. Use the mobile phase as the diluent if possible to avoid solvent mismatch effects.[10][11]

  • Equilibrate the HPLC column with the mobile phase for at least 15-20 column volumes or until a stable baseline is achieved.

  • Set a constant injection volume (e.g., 10 µL).

  • Inject the samples, starting from the lowest concentration and proceeding to the highest.

  • Record the chromatogram for each injection.

• Data Analysis:

  • For each concentration, measure the retention time and the USP tailing factor (or asymmetry factor) of the Spinacetin peak.

  • Create a table summarizing the results (see Table 2 for an example).

  • Identify the concentration at which the tailing factor begins to significantly increase (e.g., > 1.2) and the retention time begins to shift. This marks the upper limit of the column's linear capacity for your specific conditions.

  • For routine analysis, prepare samples at a concentration well below this determined limit.

Mandatory Visualization

The following diagram illustrates a logical workflow for troubleshooting Spinacetin peak tailing.

Figure 1. A troubleshooting workflow for diagnosing and resolving Spinacetin HPLC peak tailing.

Frequently Asked Questions (FAQs)

Q: What is a good starting mobile phase for Spinacetin analysis on a C18 column? A: A good starting point is a gradient elution using Acetonitrile and water, with both solvents containing an acidic modifier to control pH. For example: Solvent A: Water + 0.1% Formic Acid (pH ~2.7); Solvent B: Acetonitrile + 0.1% Formic Acid. This low pH will suppress the ionization of both Spinacetin and residual silanols, promoting sharp peaks.[1][12]

Q: Should I use a guard column? A: Yes, using a guard column with a matching stationary phase is highly recommended. It protects your more expensive analytical column from strongly retained impurities and particulates in the sample, extending its lifetime and preventing contamination that can lead to peak tailing.

Q: Can the injection solvent cause peak tailing? A: Absolutely. If your sample is dissolved in a solvent that is much stronger (less polar in reversed-phase) than your mobile phase, it can cause the analyte band to spread prematurely on the column, leading to distorted or split peaks.[11][13] Ideally, dissolve your sample in the initial mobile phase composition.

Q: How do I know if my column is permanently damaged? A: If you have tried all the troubleshooting steps (optimizing mobile phase, reducing sample load, flushing with strong solvents) and still observe poor peak shape for all analytes, the column may be permanently damaged (e.g., bed collapse, irreversible contamination). The definitive test is to replace it with a new column of the same type. If the new column provides good peak shape under the same conditions, the old column has failed.[10]

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromtech.com [chromtech.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. moravek.com [moravek.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. bvchroma.com [bvchroma.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. i01.yizimg.com [i01.yizimg.com]
• 11. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 12. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 13. uhplcs.com [uhplcs.com]
• 14. chromtech.com [chromtech.com]
• 15. End-capping | Separation Science [sepscience.com]
• 16. youtube.com [youtube.com]
• 17. lcms.labrulez.com [lcms.labrulez.com]
• 18. support.waters.com [support.waters.com]
• 19. RXCHEMICALS: Chemicals Solvent Powder supplier Import-Export in India Dubai UAE Oman Nairobi [rxchemicals.com]
• 20. hplc.today [hplc.today]
• 21. researchgate.net [researchgate.net]
• 22. pharmagrowthhub.com [pharmagrowthhub.com]
• 23. researchgate.net [researchgate.net]

preventing Spinacetin degradation during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Spinacetin during storage. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure the integrity of your samples.

Frequently Asked Questions (FAQs)

Q1: What is Spinacetin and why is its stability during storage critical?

Spinacetin is an O-methylated flavonol, a type of flavonoid compound naturally found in sources like spinach (Spinacia oleracea)[1]. Its stability is crucial because degradation leads to a loss of the compound's structural integrity, reducing its purity and potency. This can significantly impact experimental results, leading to inaccurate data in bioactivity assays, pharmacokinetic studies, and drug formulation development[2][3].

Q2: What are the primary factors that cause Spinacetin to degrade?

Like many flavonoids, Spinacetin is susceptible to degradation from several environmental factors:

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including hydrolysis and oxidation, leading to faster degradation[4][5].

• Light (Photodegradation): Exposure to UV and visible light can induce photochemical reactions that break down the flavonoid structure[6][7].

• pH: Spinacetin is most stable in a slightly acidic environment. Both highly acidic and, particularly, alkaline conditions can catalyze hydrolysis and oxidative degradation[2][8][9][10].

• Oxygen (Oxidation): The phenolic hydroxyl groups in the Spinacetin structure are prone to oxidation, especially when exposed to atmospheric oxygen. This process can be accelerated by the presence of metal ions[5][11].

• Moisture (Hydrolysis): The presence of water can lead to the hydrolytic cleavage of bonds within the molecule, especially at non-optimal pH values[2].

Q3: What are the ideal storage conditions for Spinacetin?

To maximize shelf-life, Spinacetin should be stored with careful consideration of the factors mentioned above. The recommended conditions depend on whether the compound is in solid form or dissolved in a solvent.

Form	Temperature	Storage Conditions	Typical Duration
Solid Powder	4°C	Sealed, airtight container, protected from light, desiccated.	Up to 24 months
In Solvent	-20°C	Aliquoted in tightly sealed vials (e.g., amber glass), purged with inert gas (N₂ or Ar).	Up to 2 weeks
In Solvent	-80°C	Aliquoted in tightly sealed vials (e.g., amber glass), purged with inert gas (N₂ or Ar).	Up to 6 months[12]

Q4: How can I tell if my Spinacetin sample has degraded?

Degradation can often be detected through several observations:

• Visual Changes: A noticeable change in the color of the solid powder (e.g., from light yellow to brownish) or solution is a common sign of degradation.

• Precipitation: The appearance of precipitate in a solution that was previously clear may indicate the formation of insoluble degradation products.

• Analytical Confirmation: The most reliable method is to use an analytical technique like High-Performance Liquid Chromatography (HPLC). A chromatogram of a degraded sample will typically show a decrease in the area of the main Spinacetin peak and the appearance of new peaks corresponding to degradation products.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and handling of Spinacetin.

Problem: My Spinacetin solution has turned a brownish color.

This is a classic sign of oxidation. The phenolic groups in the Spinacetin molecule are likely oxidizing to form quinone-type structures, which are often colored.

• Immediate Actions:

  • Cease using the stock solution for sensitive quantitative experiments.

  • Verify the purity of the solution using the HPLC protocol described below.

• Preventative Measures:

  • Was the solvent properly degassed before use? Dissolved oxygen is a key reactant.

  • Were solutions stored under an inert atmosphere (e.g., argon or nitrogen)?

  • Are you using amber vials or wrapping your vials in foil to protect them from light, which can accelerate oxidation?

  • Prepare smaller aliquots for daily use to avoid repeated freeze-thaw cycles and exposure of the main stock to air.

Problem: HPLC analysis shows multiple new peaks and a reduced main peak for Spinacetin.

This indicates that the parent compound has broken down into multiple degradation products. The troubleshooting process can be visualized as a logical workflow.

Caption: Troubleshooting workflow for HPLC-detected degradation.

Quantitative Data on Flavonoid Stability

While specific degradation kinetic data for Spinacetin is not widely published, the following table, based on studies of similar flavonoids like catechins and procyanidins, illustrates the significant impact of temperature on stability. Degradation typically follows first-order kinetics[4].

Table 2: Illustrative Degradation Rate of Flavonoids at Different Storage Temperatures

Temperature	Rate Constant (k) (day⁻¹)	Half-life (t₁/₂) (days)	Notes
4°C	0.0022	~315	Represents refrigerated conditions.
22°C	0.0054	~128	Represents ambient room temperature.
35°C	0.0078	~89	Represents elevated room temperature or improper storage.
Data is illustrative and based on the degradation of total flavonoids in a complex matrix following first-order kinetics[4]. The half-life is calculated as t₁/₂ = 0.693 / k.

This data clearly demonstrates that a seemingly small increase in storage temperature can dramatically decrease the shelf-life of the compound.

Experimental Protocols

Protocol 1: HPLC-UV Method for Assessing Spinacetin Purity

This protocol provides a general method for the quantitative analysis of Spinacetin, adapted from established methods for flavonoids found in spinach[13][14].

• Objective: To determine the purity of a Spinacetin sample and detect the presence of degradation products.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system

  • Diode-Array Detector (DAD) or UV-Vis Detector

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Acetic Acid or Formic Acid (HPLC grade)

  • Spinacetin reference standard

• Procedure:

  • Mobile Phase Preparation:

    • Mobile Phase A: 0.1% Acetic Acid in Water

    • Mobile Phase B: 0.1% Acetic Acid in Acetonitrile

  • Standard Preparation: Prepare a stock solution of Spinacetin reference standard (e.g., 1 mg/mL) in a suitable solvent like DMSO or methanol. Create a series of dilutions (e.g., 1 to 100 µg/mL) using the mobile phase as the diluent to generate a calibration curve.

  • Sample Preparation: Dissolve the Spinacetin sample to be tested in a known volume of solvent to achieve a concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter before injection.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 10 µL

    • Column Temperature: 30°C

    • Detection Wavelength: 350 nm (flavonols typically have a maximum absorbance around this wavelength)[13]

    • Gradient Elution:

      Time (min)	% Mobile Phase A	% Mobile Phase B
      0	90	10
      20	50	50
      25	0	100

      | 30 | 90 | 10 |

  • Analysis: Inject the standards and the sample. Identify the Spinacetin peak by comparing the retention time with the reference standard. Calculate the purity by comparing the area of the Spinacetin peak to the total area of all peaks in the chromatogram. Quantify the concentration using the calibration curve.

References

• 1. Spinacetin - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. Czech Journal of Food Sciences: Effect of storage temperature on the decay of catechins and procyanidins in dark chocolate [cjfs.agriculturejournals.cz]
• 5. Kinetics of Flavonoid Degradation and Controlled Release from Functionalized Magnetic Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Influence of pH on the Stability of Pharmaceutical Compounds in Japan | Journal of Chemistry [ajpojournals.org]
• 9. files.core.ac.uk [files.core.ac.uk]
• 10. Degradation of paclitaxel and related compounds in aqueous solutions III: Degradation under acidic pH conditions and overall kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Enzymatic O-methylation of flavanols changes lag time, propagation rate, and total oxidation during in vitro model triacylglycerol-rich lipoprotein oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. [PDF] Effect of heat processing on thermal stability and antioxidant activity of six flavonoids | Semantic Scholar [semanticscholar.org]
• 14. mdpi.com [mdpi.com]

Technical Support Center: Spinacetin Interference in Biochemical Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and mitigate the interference of spinacetin in biochemical assays.

Frequently Asked Questions (FAQs)

Q1: What is spinacetin and why is it a potential issue in biochemical assays?

Spinacetin is a naturally occurring flavonoid found in various plants.[1] Like many flavonoids, it is classified as a Pan-Assay Interference Compound (PAINS).[2] PAINS are known to produce false-positive or false-negative results in high-throughput screening and other biochemical assays through non-specific interactions.[2][3] Therefore, when studying the biological activity of spinacetin, it is crucial to perform appropriate control experiments to rule out assay artifacts.

Q2: What are the common mechanisms of interference for compounds like spinacetin?

Flavonoids, including spinacetin, can interfere with biochemical assays through several mechanisms:

• Fluorescence Interference: Many flavonoids are fluorescent, meaning they can absorb and emit light, which can interfere with fluorescence-based assays.[4]

• Aggregation: At certain concentrations, these compounds can form colloidal aggregates that non-specifically inhibit enzymes or sequester proteins.[5]

• Chemical Reactivity: The phenolic hydroxyl groups in flavonoids can undergo redox cycling, leading to the generation of reactive oxygen species (ROS) that can modify proteins and interfere with assay readouts.[6]

• Colorimetric Assay Interference: Flavonoids can directly react with reagents in colorimetric assays, such as protein quantification assays, leading to inaccurate results.[3][7]

Q3: How can I determine if spinacetin is causing interference in my specific assay?

Identifying assay interference requires a series of control experiments. Key indicators of interference include:

• Lack of a clear structure-activity relationship (SAR): Minor modifications to the spinacetin structure do not significantly alter its activity.

• Steep dose-response curves: Aggregating compounds often exhibit unusually steep Hill slopes in dose-response curves.

• Sensitivity to assay conditions: The observed activity of spinacetin may be highly sensitive to changes in buffer composition, pH, or the presence of detergents.

• Promiscuous activity: The compound shows activity in multiple, unrelated assays.

Q4: What are the initial steps to troubleshoot suspected interference?

If you suspect spinacetin is interfering with your assay, consider the following initial steps:

• Literature Review: Check for published data on spinacetin or similar flavonoids in your assay system.

• Visual Inspection: Look for signs of precipitation or color changes in your assay wells at high concentrations of spinacetin.

• Control Experiments: Run control experiments without the target protein or with a denatured protein to see if spinacetin still produces a signal.

• Detergent Counter-Screen: Perform the assay in the presence and absence of a non-ionic detergent (e.g., Triton X-100) to check for aggregation-based inhibition.

Troubleshooting Guides

Fluorescence Interference

Many fluorescence-based assays are susceptible to interference from compounds that are themselves fluorescent (autofluorescence) or that quench the fluorescence of a reporter molecule.

Caption: Workflow for identifying and mitigating fluorescence interference.

Flavonoid Class	Typical Absorbance Maxima (nm)	Typical Emission Maxima (nm)	Reference
Flavonols (e.g., Quercetin, Myricetin)	250-270 and 350-380	450-550 (can be pH and solvent dependent)	[8][9]

Objective: To determine if spinacetin exhibits intrinsic fluorescence under the conditions of your assay.

Materials:

• Spinacetin stock solution

• Assay buffer

• Microplate reader with fluorescence detection capabilities

• Black, clear-bottom microplates

Procedure:

• Prepare a serial dilution of spinacetin in the assay buffer, covering the concentration range used in your experiments.

• Add the spinacetin dilutions to the wells of a black microplate. Include wells with assay buffer only as a blank.

• Scan the excitation and emission spectra of spinacetin to identify its optimal excitation and emission wavelengths.

• If a full spectrum scan is not possible, measure the fluorescence intensity at the excitation and emission wavelengths used in your assay.

• Compare the fluorescence signal of the spinacetin-containing wells to the blank wells. A significantly higher signal in the presence of spinacetin indicates autofluorescence.

Aggregation-Based Interference

At concentrations above their critical aggregation concentration (CAC), some small molecules form aggregates that can non-specifically inhibit enzymes. This is a common mechanism of interference for flavonoids.

Caption: Aggregation of spinacetin and subsequent enzyme inhibition.

Characteristic	Description
Concentration Dependence	Inhibition is only observed above a critical aggregation concentration (CAC).
Time Dependence	Inhibition may increase over time as aggregates form and sequester the enzyme.
Enzyme Stoichiometry	The IC50 value of an aggregator increases linearly with the enzyme concentration.
Detergent Sensitivity	Inhibition is abolished or significantly reduced in the presence of non-ionic detergents like Triton X-100 or Tween-80.
Hill Slope	Dose-response curves are often steep, with Hill slopes > 1.5.

Objective: To determine if the observed inhibition by spinacetin is due to aggregation.

Materials:

• Spinacetin

• Your enzyme and substrate

• Assay buffer

• Non-ionic detergent (e.g., 0.01% (v/v) Triton X-100)

• Microplate reader

Procedure:

• Prepare two sets of assay buffers: one with and one without 0.01% Triton X-100.

• Prepare serial dilutions of spinacetin in both buffers.

• Perform your standard enzyme activity assay in parallel using both sets of spinacetin dilutions.

• Generate dose-response curves for spinacetin in the presence and absence of the detergent.

• Interpretation: If the inhibitory activity of spinacetin is significantly reduced or eliminated in the presence of Triton X-100, it is highly likely that the inhibition is aggregation-based.

Chemical Reactivity and Redox Cycling

The catechol-like structures present in many flavonoids can make them redox-active. They can participate in redox cycling, which can generate reactive oxygen species (ROS) like hydrogen peroxide (H₂O₂). This can lead to non-specific protein modification and interference in assays that are sensitive to redox conditions.

Caption: Spinacetin-induced redox cycling can inhibit key signaling proteins.

Objective: To assess if spinacetin's activity is dependent on redox-sensitive components in the assay.

Materials:

• Spinacetin

• Your assay system

• Dithiothreitol (DTT)

• Assay buffer

Procedure:

• Determine the tolerance of your assay to DTT (typically in the range of 100 µM to 1 mM).

• Perform your assay with spinacetin in the presence and absence of DTT.

• Interpretation: If the activity of spinacetin is significantly diminished in the presence of DTT, it suggests that the compound may be acting through an oxidative mechanism.

Promiscuity of Spinacetin: A PAINS Perspective

A key characteristic of PAINS is their apparent activity in a wide range of unrelated assays. To confidently attribute a specific biological activity to spinacetin, it is essential to test it in multiple orthogonal assays and demonstrate selectivity.

The following table is a template illustrating the type of data that would suggest spinacetin is a promiscuous compound. Researchers should generate similar data for spinacetin to assess its selectivity. The values presented here are hypothetical and for illustrative purposes only.

Assay Target	Assay Type	Spinacetin IC50 (µM)
Kinase X	Fluorescence Polarization	5.2
Protease Y	FRET	8.1
GPCR Z	Calcium Mobilization	12.5
Beta-Lactamase	Absorbance (Control)	7.8
Luciferase	Luminescence (Control)	15.0

An activity profile like the one above, with similar potency against multiple, unrelated targets, would strongly suggest that spinacetin is acting as a non-specific PAINS compound.

Disclaimer: This document provides general guidance. Specific experimental conditions and controls should be optimized for your particular assay system.

References

• 1. Spinacetin | C17H14O8 | CID 5321435 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. High-Throughput Screening Methodology to Identify Alpha-Synuclein Aggregation Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. How to Triage PAINS-Full Research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. drughunter.com [drughunter.com]
• 5. Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Dynamic Light Scattering and Its Application to Control Nanoparticle Aggregation in Colloidal Systems: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. utsouthwestern.edu [utsouthwestern.edu]
• 8. Comparative Study of Fluorescence Emission of Fisetin, Luteolin and Quercetin Powders and Solutions: Further Evidence of the ESIPT Process - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Antioxidant Capacity of Spinacetin and Quercetin

For researchers, scientists, and drug development professionals, understanding the nuanced differences in the antioxidant potential of various flavonoids is crucial for targeted therapeutic development. This guide provides a comparative analysis of two such flavonoids: spinacetin and quercetin. While quercetin is a widely studied and well-characterized antioxidant, data on the isolated form of spinacetin is less abundant. This comparison, therefore, draws upon extensive data for quercetin and available information for spinacetin, primarily from studies on spinach extracts where it is a known constituent.

Quantitative Antioxidant Capacity

The antioxidant capacity of a compound is often evaluated using various in vitro assays that measure its ability to scavenge free radicals. The most common of these are the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays. The results are typically expressed as the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the free radicals. A lower IC50 value indicates a higher antioxidant activity.

Table 1: In Vitro Antioxidant Capacity of Quercetin and Spinach Extract (Spinacetin-rich)

Compound/Extract	Assay	IC50 Value	Reference
Quercetin	DPPH	19.17 µg/mL	[1]
DPPH	0.74 µg/mL	[1]
ABTS	1.89 µg/mL
Spinach Extract	DPPH	22.87 mg/mL	[2]

Note: The data for spinach extract is provided as a reference for the potential activity of spinacetin, as data on the isolated compound is limited. Direct comparison of IC50 values between pure compounds and extracts should be interpreted with caution due to the complex matrix of extracts.

Experimental Protocols

To ensure a clear understanding of the presented data, the methodologies for the key antioxidant assays are detailed below.

DPPH Radical Scavenging Assay

The DPPH assay is a widely used method to assess the free radical scavenging ability of antioxidants. The principle of this assay is based on the reduction of the stable free radical DPPH in the presence of a hydrogen-donating antioxidant.

Protocol Outline:

• A solution of DPPH in a suitable solvent (e.g., methanol or ethanol) is prepared, exhibiting a deep violet color.

• Various concentrations of the test compound (quercetin or spinacetin) are added to the DPPH solution.

• The mixture is incubated in the dark for a specific period (e.g., 30 minutes).

• The absorbance of the solution is measured at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

ABTS Radical Cation Decolorization Assay

The ABTS assay measures the relative ability of antioxidants to scavenge the ABTS radical cation (ABTS•+). This radical is generated by the oxidation of ABTS with potassium persulfate.

Protocol Outline:

• The ABTS radical cation (ABTS•+) is produced by reacting an aqueous solution of ABTS with potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours before use.

• The ABTS•+ solution is then diluted with a solvent (e.g., ethanol or water) to obtain a specific absorbance at a particular wavelength (e.g., 734 nm).

• Various concentrations of the test compound are added to the diluted ABTS•+ solution.

• The absorbance is recorded after a set incubation period (e.g., 6 minutes).

• The percentage of inhibition of ABTS•+ is calculated using the same formula as in the DPPH assay.

• The IC50 value is determined from the plot of percentage inhibition versus concentration.

Signaling Pathways and Mechanisms of Action

The antioxidant effects of flavonoids like quercetin and spinacetin are not solely due to direct free radical scavenging but also involve the modulation of various intracellular signaling pathways that control endogenous antioxidant defenses and inflammatory responses.

Quercetin's Antioxidant Signaling Pathway

Quercetin is known to influence several key signaling pathways to exert its antioxidant effects. It can enhance the body's own antioxidant defense system by activating the Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway. Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and detoxification genes.

Caption: Quercetin's dual action on Nrf2 and NF-κB pathways.

Free Radical Scavenging Mechanisms

Both spinacetin and quercetin are flavonoids, and their antioxidant activity is largely attributed to their chemical structure, specifically the presence and arrangement of hydroxyl (-OH) groups on their phenyl rings. These hydroxyl groups can donate a hydrogen atom to a free radical, thereby neutralizing it and terminating the damaging chain reaction. The resulting flavonoid radical is relatively stable due to resonance delocalization, making it less reactive.

Caption: General mechanism of free radical scavenging by flavonoids.

Comparative Summary

While a direct, quantitative comparison of the antioxidant capacity of pure spinacetin and quercetin is challenging due to the limited availability of data for isolated spinacetin, some key points can be summarized:

• Quercetin: Possesses potent, well-documented antioxidant activity, as evidenced by its low IC50 values in various in vitro assays. Its mechanism of action is multifaceted, involving direct radical scavenging and modulation of key cellular signaling pathways like Nrf2 and NF-κB.

• Spinacetin: As a major flavonoid in spinach, it is expected to contribute significantly to the antioxidant properties of this vegetable. Studies on spinach extracts demonstrate antioxidant activity, though the specific contribution of spinacetin is not fully elucidated. Its structural similarity to other flavonols suggests it likely acts through similar free radical scavenging mechanisms involving its hydroxyl groups.

For researchers in drug development, quercetin presents a more established candidate for further investigation due to the wealth of available data on its efficacy and mechanisms. However, the antioxidant potential of spinacetin warrants further research, particularly studies involving the isolated compound, to fully understand its therapeutic potential. The development of efficient methods for the isolation and purification of spinacetin will be crucial for enabling such comparative studies and unlocking its potential as a novel antioxidant agent.

References

• 1. nehu.ac.in [nehu.ac.in]
• 2. Oxygen radical absorbance capacity (ORAC) of cyclodextrin-solubilized flavonoids, resveratrol and astaxanthin as measured with the ORAC-EPR method - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Spinacetin and Other Spinach Flavonoids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spinach (Spinacia oleracea) is a rich source of a unique class of flavonoids, primarily 6-oxygenated flavonols, which are structurally distinct from the more common flavonoids like quercetin and kaempferol found in many other fruits and vegetables. Among these, spinacetin, patuletin, and jaceidin are key bioactive compounds that have garnered interest for their potential health benefits. This guide provides an objective comparison of the biological activities of spinacetin versus other prominent spinach flavonoids, supported by available experimental data and detailed methodologies.

Overview of Key Spinach Flavonoids

Spinach contains a complex profile of flavonoids, with spinacetin, patuletin, and jaceidin being among the most studied. These compounds share a common flavonol backbone but differ in their methylation and hydroxylation patterns, which significantly influences their biological activity.

Comparative Analysis of Biological Activities

This section details the comparative antioxidant and anti-inflammatory properties of spinacetin, patuletin, and jaceidin, presenting quantitative data where available.

Antioxidant Activity

The antioxidant capacity of flavonoids is a key indicator of their potential to mitigate oxidative stress-related diseases. The DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay is a common method to evaluate this activity, with a lower IC50 value indicating higher antioxidant potency.

Table 1: Comparison of Antioxidant Activity (DPPH Radical Scavenging Assay)

Flavonoid	IC50 (µM)	Source Organism in Study	Reference
Patuletin	~36.42*	Tagetes patula	[1]
Spinacetin	Not available	-
Jaceidin	10.2**	Artemisia princeps	[2]

Note: The IC50 value for patuletin was reported in µg/mL and has been converted to µM for comparison, assuming the molecular weight of patuletin. This value is from a study on French marigold and may not be directly comparable. **Note: This IC50 value is for the inhibition of Cu2+-mediated LDL oxidation, not a standard DPPH assay.[2]

Interpretation of Antioxidant Data: Directly comparable IC50 values for spinacetin, patuletin, and jaceidin from a single study using the DPPH assay are not readily available in the current literature. However, existing data suggests that jaceidin possesses potent antioxidant properties.[2] The antioxidant activity of patuletin has also been documented.[1] Further research is required to establish a definitive comparative ranking of the antioxidant capacities of these spinach flavonoids under standardized conditions.

Anti-inflammatory Activity

Chronic inflammation is a key factor in the pathogenesis of numerous diseases. The anti-inflammatory effects of spinach flavonoids have been investigated through both in vivo and in vitro models.

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema

The carrageenan-induced paw edema model in rodents is a classic method to assess acute anti-inflammatory activity. A reduction in paw swelling indicates an anti-inflammatory effect. A study comparing spinacetin and patuletin demonstrated that both compounds, at a dose of 20 mg/kg, exhibit significant anti-inflammatory effects in mice.[3] While the raw numerical data for paw volume was not provided in the available publication, a graphical representation indicated a notable reduction in edema for both flavonoids compared to the control group.

In Vitro Anti-inflammatory Activity: Inhibition of Nitric Oxide (NO) Production

Overproduction of nitric oxide (NO) by inducible nitric oxide synthase (iNOS) is a hallmark of inflammation. The ability of a compound to inhibit NO production in lipopolysaccharide (LPS)-stimulated macrophages, such as the RAW 264.7 cell line, is a common in vitro measure of anti-inflammatory potential.

Table 2: Comparison of In Vitro Anti-inflammatory Activity (Inhibition of NO Production)

Flavonoid	IC50 (µM)	Cell Line	Reference
Jaceidin	27 ± 0.4	Microglial cells	[4]
Spinacetin	Not available	-
Patuletin	Not available	-

Interpretation of Anti-inflammatory Data: Jaceidin has been shown to be a potent inhibitor of NO production in activated microglial cells, with an IC50 value of 27 µM.[4] The in vivo data for spinacetin and patuletin suggests they also possess significant anti-inflammatory properties, though a direct quantitative comparison with jaceidin is not yet possible.[3] The anti-inflammatory mechanism of these flavonoids is believed to involve the modulation of key signaling pathways, such as the NF-κB pathway.

Signaling Pathways and Experimental Workflows

To visualize the complex biological processes and experimental procedures involved in assessing the bioactivity of these flavonoids, the following diagrams are provided.

NF-κB Signaling Pathway in Inflammation

The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of the inflammatory response. Its activation leads to the transcription of pro-inflammatory genes. Many flavonoids exert their anti-inflammatory effects by inhibiting this pathway.

Caption: NF-κB signaling pathway in inflammation.

Experimental Workflow: Carrageenan-Induced Paw Edema

This diagram illustrates the typical workflow for evaluating the in vivo anti-inflammatory effects of test compounds using the carrageenan-induced paw edema model.

Caption: Workflow for carrageenan-induced paw edema assay.

Experimental Protocols

This section provides an overview of the methodologies for the key experiments cited in this guide.

DPPH Radical Scavenging Assay

Objective: To determine the free radical scavenging activity of the test compounds.

Principle: DPPH is a stable free radical that absorbs light at 517 nm. In the presence of an antioxidant, the DPPH radical is reduced, leading to a decrease in absorbance.

Protocol:

• Prepare a stock solution of DPPH in methanol.

• Prepare various concentrations of the test compounds (spinacetin, patuletin, jaceidin) and a standard antioxidant (e.g., ascorbic acid) in a suitable solvent.

• In a 96-well plate, add a fixed volume of the DPPH solution to each well.

• Add an equal volume of the test compound or standard solution to the wells. A control well should contain the solvent instead of the test compound.

• Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

• Determine the IC50 value, which is the concentration of the test compound required to scavenge 50% of the DPPH radicals, by plotting the percentage of inhibition against the concentration of the test compound.

Inhibition of Nitric Oxide (NO) Production in RAW 264.7 Macrophages

Objective: To evaluate the in vitro anti-inflammatory activity of the test compounds by measuring their ability to inhibit NO production in LPS-stimulated macrophages.

Protocol:

• Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and antibiotics.

• Seed the cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Pre-treat the cells with various non-toxic concentrations of the test compounds (spinacetin, patuletin, jaceidin) for a specified duration (e.g., 1 hour).

• Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce inflammation and NO production. A control group should not be treated with LPS, and another group should be treated with LPS only.

• Incubate the cells for a specified period (e.g., 24 hours).

• Collect the cell culture supernatant.

• Determine the concentration of nitrite (a stable product of NO) in the supernatant using the Griess reagent. This involves mixing the supernatant with an equal volume of Griess reagent and measuring the absorbance at 540 nm.

• Generate a standard curve using known concentrations of sodium nitrite.

• Calculate the concentration of nitrite in the samples and determine the percentage of inhibition of NO production.

• Determine the IC50 value for NO inhibition.

Carrageenan-Induced Paw Edema in Mice

Objective: To assess the in vivo acute anti-inflammatory activity of the test compounds.

Protocol:

• Acclimatize male Swiss albino mice to the laboratory conditions for at least one week.

• Divide the mice into groups: a control group, a standard drug group (e.g., indomethacin), and test groups for each dose of the flavonoids.

• Administer the test compounds (spinacetin, patuletin) or the standard drug orally or intraperitoneally. The control group receives the vehicle.

• After a specific time (e.g., 30-60 minutes), induce inflammation by injecting a 1% solution of carrageenan into the sub-plantar region of the right hind paw of each mouse.

• Measure the paw volume of each mouse using a plethysmometer at regular intervals after the carrageenan injection (e.g., 1, 2, 3, and 4 hours).

• Calculate the percentage of inhibition of paw edema for each group at each time point using the formula: % Inhibition = [(V_control - V_treated) / V_control] * 100 where V_control is the average paw volume of the control group and V_treated is the average paw volume of the treated group.

• Analyze the data statistically to determine the significance of the anti-inflammatory effect.

Conclusion

Spinacetin, patuletin, and jaceidin are significant flavonoids in spinach with promising antioxidant and anti-inflammatory properties. While current research indicates that all three compounds are biologically active, a comprehensive, direct comparative study with quantitative data under standardized conditions is still needed to definitively rank their potency. Jaceidin has shown strong in vitro anti-inflammatory and antioxidant effects.[2][4] Spinacetin and patuletin have demonstrated in vivo anti-inflammatory activity.[3] Future research should focus on head-to-head comparisons of these flavonoids to elucidate their relative therapeutic potential and mechanisms of action. This will be crucial for guiding further research and development in the fields of nutrition, pharmacology, and drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Natural flavone jaceosidin is a neuroinflammation inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Spinacetin from Diverse Botanical Sources

Spinacetin (3,5,7,4'-tetrahydroxy-6-methoxyflavone) is a methylated flavone, a class of flavonoid compounds recognized for a wide array of biological activities. As a derivative of quercetin, it has garnered significant interest within the research and drug development communities for its potential anti-inflammatory, antioxidant, and anticancer properties. This guide provides a comparative overview of Spinacetin derived from various plant sources, with a focus on quantitative data, experimental methodologies, and the signaling pathways it modulates.

Data Presentation: Yield and Biological Activity

The concentration and overall phytochemical profile of plant extracts can vary significantly based on the species, cultivation conditions, and the extraction method employed.[1] While Spinacetin is a known constituent of spinach, its presence is also noted in other species. The following tables summarize quantitative data from key plant sources known to contain Spinacetin or related flavonoids.

Table 1: Comparative Flavonoid Content in Selected Plant Sources

Plant Source	Part Used	Extraction Method/Solvent	Analyte	Reported Content	Reference
Spinacia oleracea (Spinach)	Leaves	Not Specified	Total Flavonoids	1000–1200 mg/kg	[1][2]
Spinacia oleracea (Spinach)	Leaves	Methanol	Total Flavonoids	11.41 mg/g (Quercetin Equivalent)	[3]
Spinacia oleracea (Spinach)	Leaves	Aqueous Extraction (80°C)	Total Polyphenols	390 mg/kg (Catechin Equivalent)	[4]

| Chromolaena odorata | Leaves | Ethanol | Total Flavonoids | 89 mg/g (Catechin Equivalent) |[5] |

Table 2: Comparative Biological Activities of Extracts from Plant Sources

Plant Source	Extract Type	Biological Activity Assessed	Key Findings	Reference
Inula japonica	Ethanolic Extract	Anti-inflammatory (in mast cells)	Isolated Spinacetin inhibited histamine release and inflammatory mediators (LTC4, IL-6).	[6]
Spinacia oleracea (Spinach)	Aqueous Extract	Antioxidant (DPPH Assay)	The extract demonstrated notable antioxidant activity.	[2]
Spinacia oleracea (Spinach)	Methanolic Extract	Antioxidant	Showed the highest flavonoid concentration and corresponding antioxidant activity compared to other solvents.	[3]
Chromolaena odorata	Ethanolic Extract	Antioxidant (DPPH Assay)	The extract exhibited very high antioxidant strength with an IC50 value of 1.9 ppm.	[5]

| Chromolaena odorata | Ethanolic Extract | Cytotoxicity | Demonstrated cytotoxic effects against WIDR, HTB, and 4T1 cancer cell lines. |[5] |

Experimental Protocols

The methodologies used for extraction, purification, and bioactivity assessment are critical for obtaining reliable and reproducible data. Below are generalized protocols based on common practices cited in the literature.

Protocol 1: General Methodology for Extraction and Purification of Spinacetin

This protocol outlines a standard laboratory procedure for the isolation of Spinacetin and other flavonoids from a plant matrix.

• Sample Preparation:

  • Collect fresh plant material (e.g., leaves of Spinacia oleracea).

  • Air-dry or freeze-dry the material to remove moisture.

  • Grind the dried material into a fine powder to increase the surface area for extraction.

• Solvent Extraction:

  • Macerate the powdered plant material in a suitable solvent. Methanol or ethanol (often 70-80% in water) are commonly used for flavonoid extraction.[7][8]

  • The mixture is typically agitated or sonicated for a set period (e.g., 20 minutes) and may be repeated multiple times to ensure exhaustive extraction.[9]

  • Filter the mixture to separate the liquid extract from the solid plant residue.

  • Combine the filtrates and concentrate them under reduced pressure using a rotary evaporator to yield a crude extract.

• Purification using Column Chromatography:

  • The crude extract is dissolved in a minimal amount of solvent and loaded onto a chromatography column packed with a stationary phase like silica gel or Sephadex LH-20.[8][10]

  • The column is eluted with a solvent system of increasing polarity (a gradient), starting with a non-polar solvent (e.g., hexane) and gradually adding a more polar solvent (e.g., ethyl acetate, then methanol).[8]

  • Fractions are collected sequentially and monitored by Thin Layer Chromatography (TLC) to identify those containing the target compound.

  • Fractions with similar TLC profiles are pooled and concentrated. This step may be repeated for further purification.

• Identification and Quantification:

  • The purified fractions are analyzed using High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography coupled with Mass Spectrometry (UHPLC-MS/MS) for definitive identification and quantification against a pure standard of Spinacetin.[4]

Protocol 2: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This is a common and straightforward method to assess the in-vitro antioxidant capacity of plant extracts.

• Preparation of Reagents:

  • Prepare a stock solution of DPPH in methanol.

  • Prepare a series of dilutions of the plant extract in methanol.

  • A standard antioxidant, such as Ascorbic Acid or Quercetin, is used as a positive control.

• Assay Procedure:

  • Add a specific volume of the DPPH solution to each dilution of the plant extract and the standard.

  • Incubate the mixtures in the dark at room temperature for approximately 30 minutes.

  • The absorbance of the solutions is measured using a spectrophotometer at a wavelength of around 517 nm.

• Calculation:

  • The scavenging activity is calculated as a percentage of the discoloration of the DPPH solution. A decrease in absorbance indicates a higher radical scavenging capacity. The formula is:

    • % Inhibition = [(A_control - A_sample) / A_control] * 100

    • Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance with the sample.

  • The results are often expressed as the IC50 value, which is the concentration of the extract required to scavenge 50% of the DPPH radicals.

Visualizing Workflows and Mechanisms

Diagrams are essential for clarifying complex processes and pathways for researchers.

Caption: General workflow for the isolation and analysis of Spinacetin from plant sources.

Spinacetin exerts its anti-inflammatory effects by intervening in key cellular signaling cascades. Notably, it has been shown to inhibit the activation of Syk-dependent pathways in mast cells, which are crucial for triggering allergic and inflammatory responses.[6] This ultimately leads to the suppression of downstream pathways like NF-κB and MAPKs.

Caption: Inhibition of key pro-inflammatory signaling pathways by Spinacetin.[6][11]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. thepharmajournal.com [thepharmajournal.com]
• 4. researchgate.net [researchgate.net]
• 5. jppres.com [jppres.com]
• 6. Frontiers | Spinacetin Suppresses the Mast Cell Activation and Passive Cutaneous Anaphylaxis in Mouse Model [frontiersin.org]
• 7. Phytochemical Profile and Biological Activities of Different Extracts of Three Parts of Paliurus spina-christi: A Linkage between Structure and Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Isolation, purification and characterization of quercetin from Cucumis sativus peels; its antimicrobial, antioxidant and cytotoxicity evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. digitalcommons.library.tmc.edu [digitalcommons.library.tmc.edu]
• 10. mdpi.com [mdpi.com]
• 11. Anti-inflammatory activity of flavonols via inhibiting MAPK and NF-κB signaling pathways in RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Spinacetin: A Comparative Analysis of Natural vs. Synthetic Antioxidant Efficacy

This guide provides a detailed comparison of the antioxidant properties of spinacetin, a naturally occurring flavonoid, against commonly used synthetic antioxidants. The content is tailored for researchers, scientists, and professionals in drug development, offering quantitative data, detailed experimental protocols, and insights into the underlying mechanisms of action.

Quantitative Comparison of Antioxidant Activity

The efficacy of an antioxidant is often quantified by its IC50 value—the concentration required to scavenge 50% of free radicals in a given assay. The following table summarizes the IC50 values for spinacetin and several synthetic antioxidants from two standard in vitro assays: DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)).

Disclaimer: The data presented below is compiled from various studies. Direct comparison should be approached with caution as experimental conditions (e.g., solvent, reaction time) may vary between sources.

Compound	Type	DPPH Assay IC50	ABTS Assay IC50
Spinacetin	Natural Flavonoid	~16.5 µM	Not Available
BHA (Butylated hydroxyanisole)	Synthetic	9.34 µg/mL[1]	2.79 µg/mL[1]
BHT (Butylated hydroxytoluene)	Synthetic	0.52 µg/mL[1]	3.07 µg/mL[1]
Trolox	Synthetic (Vitamin E analog)	3.77 µg/mL[2]	2.93 µg/mL[2]
Ascorbic Acid (Vitamin C)	Natural/Synthetic	22.17 µg/mL[1]	14.45 µg/mL[1]

Mechanism of Action: The Nrf2 Signaling Pathway

Many flavonoids, including spinacetin, exert their potent antioxidant effects not just by direct radical scavenging, but also by upregulating the body's endogenous antioxidant defense systems. A primary mechanism is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[3][4]

Under normal conditions, Nrf2 is kept inactive in the cytoplasm by binding to Keap1, which facilitates its degradation.[3] In the presence of oxidative stress or activators like certain flavonoids, Keap1 releases Nrf2.[3][5] The freed Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the DNA.[3] This binding initiates the transcription of a suite of cytoprotective genes, including heme oxygenase-1 (HO-1), NAD(P)H quinone dehydrogenase 1 (NQO1), and various glutathione S-transferases (GSTs), which collectively enhance cellular resistance to oxidative stress.[3]

Caption: Spinacetin-mediated activation of the Nrf2 antioxidant response pathway.

Experimental Protocols

Detailed methodologies for the key assays cited are provided below for research and validation purposes.

This assay measures the capacity of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, thus neutralizing it.

Principle: The DPPH radical has a deep violet color in solution with a characteristic absorption maximum around 517 nm. When reduced by an antioxidant, the solution turns yellow, and the absorbance decreases. The degree of discoloration is proportional to the scavenging activity of the antioxidant.[6]

Protocol:

• Reagent Preparation: Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in a suitable solvent (e.g., methanol or ethanol) to a concentration of approximately 75-100 µM.[7] The absorbance of this solution at 517 nm should be ~1.0.

• Sample Preparation: Prepare a series of dilutions of the test compound (e.g., spinacetin) and the standard (e.g., Trolox, Ascorbic Acid) in the same solvent.

• Reaction: In a microplate well or cuvette, add a small volume of the sample or standard solution (e.g., 50 µL) to a larger volume of the DPPH working solution (e.g., 950 µL).[7] A blank containing only the solvent instead of the sample is also prepared.

• Incubation: Incubate the mixture in the dark at room temperature for a defined period (typically 30 minutes).[7][8]

• Measurement: Measure the absorbance of each solution at 517 nm using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated using the formula:

  • % Inhibition = [(Abs_blank - Abs_sample) / Abs_blank] * 100

• IC50 Determination: Plot the % inhibition against the sample concentrations. The IC50 value is determined by regression analysis as the concentration required to achieve 50% inhibition.[6]

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+).

Principle: ABTS is oxidized to its radical cation (ABTS•+) by reacting with a strong oxidizing agent like potassium persulfate. The ABTS•+ has a characteristic blue-green color with maximum absorbance at approximately 734 nm. In the presence of an antioxidant, the radical is reduced, and the solution's color fades.[8] This assay is applicable to both hydrophilic and lipophilic antioxidants.

Protocol:

• Reagent Preparation: Prepare the ABTS•+ stock solution by mixing equal volumes of 7 mM ABTS solution and 2.45 mM potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[8]

• Working Solution: Dilute the stock solution with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to obtain an absorbance of 0.70 (± 0.02) at 734 nm.

• Sample Preparation: Prepare a series of dilutions of the test compound and a standard (e.g., Trolox).

• Reaction: Add a small volume of the sample or standard to a larger volume of the ABTS•+ working solution.

• Incubation: Allow the reaction to proceed for a defined time (typically 6 minutes) at room temperature.

• Measurement: Measure the absorbance at 734 nm.

• Calculation & IC50 Determination: The percentage of inhibition and the IC50 value are calculated using the same formulas as in the DPPH assay.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Activation of Nrf2 signaling pathway by natural and synthetic chalcones: a therapeutic road map for oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. scielo.sld.cu [scielo.sld.cu]
• 7. Synthesis and Evaluation of the Antioxidant Activity of Lipophilic Phenethyl Trifluoroacetate Esters by In Vitro ABTS, DPPH and in Cell-Culture DCF Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. e3s-conferences.org [e3s-conferences.org]

Validating the Molecular Targets of Spinacetin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Spinacetin, a naturally occurring flavonoid, has demonstrated potential as a modulator of inflammatory and allergic responses. This guide provides a comparative analysis of its molecular targets, supported by experimental data, to aid in the validation and further development of spinacetin-based therapeutics. We will delve into its mechanism of action and compare its performance with other compounds targeting similar signaling pathways.

Spinacetin's Molecular Targets in Mast Cell Activation

Experimental evidence indicates that spinacetin exerts its anti-inflammatory and anti-allergic effects by intervening in the signal transduction pathway of mast cells.[1][2][3][4][5][6] Mast cells are critical players in the immune system, and their activation leads to the release of histamine and other inflammatory mediators.[3]

The primary molecular targets of spinacetin identified to date are key components of the mast cell activation cascade:

• Spleen Tyrosine Kinase (Syk) : Spinacetin inhibits the activation of Syk, a crucial non-receptor tyrosine kinase that plays a central role in initiating the signaling cascade following the aggregation of the high-affinity IgE receptor (FcεRI).[1][2][3][4][5][6]

• Linker for Activation of T cells (LAT) : Downstream of Syk, spinacetin also prevents the activation of LAT, a scaffold protein that recruits other signaling molecules.[1][2][4][6]

• Phospholipase Cγ (PLCγ) : The activation of PLCγ, which is essential for generating second messengers that lead to calcium mobilization and degranulation, is also inhibited by spinacetin.[1][2][4][6]

• Cytosolic Phospholipase A2 (cPLA2) : Spinacetin has been shown to inhibit the activation of cPLA2.

• Mitogen-Activated Protein Kinases (MAPKs) : The activation of MAPKs is also suppressed by spinacetin.

• Akt/NF-κB Signaling Pathway : Spinacetin inhibits the Akt/NF-κB signaling pathway.[1][2][4][6]

Notably, spinacetin's inhibitory action appears to be selective, as it does not affect the activity of Fyn and Lyn, two other kinases involved in the initial steps of mast cell activation.[1][2][4][6]

Comparative Analysis: Spinacetin vs. Alternative Therapies

To provide a comprehensive perspective, we compare spinacetin with other compounds that target the Syk-mediated signaling pathway. These include clinically evaluated Syk inhibitors and the naturally occurring flavonoid, quercetin.

Compound	Molecular Target(s)	IC50/Kd (nM)	Key Cellular Effects
Spinacetin	Syk, LAT, PLCγ, cPLA2, MAPKs, Akt/NF-κB	Not Reported	Inhibits mast cell degranulation and release of inflammatory mediators.[1][2][3][4][5][6]
Fostamatinib	Syk	50 (R406, active metabolite)	Approved for the treatment of chronic immune thrombocytopenia (ITP).[7]
Entospletinib	Syk	Not Reported	In clinical trials for B-cell malignancies.[1][8]
Cerdulatinib	Syk	Not Reported	In clinical trials for hematological malignancies.[1]
TAK-659	Syk	Not Reported	In clinical trials for hematological malignancies.[1]
Sovleplenib	Syk	155	In clinical development for autoimmune diseases and cancers.[7]
Lanraplenib	Syk	Not Reported	In clinical trials for acute myeloid leukemia.[8]
Quercetin	Mast Cell Stabilization	Not Reported	Inhibits the release of histamine and other inflammatory mediators from mast cells.[3][5][9][10][11]

Note: The lack of reported IC50 or Kd values for spinacetin is a significant data gap that needs to be addressed in future research to enable a direct quantitative comparison of its potency with other Syk inhibitors.

Experimental Protocols

To facilitate the validation of spinacetin's molecular targets, we provide detailed methodologies for key experiments.

Western Blotting for Syk Phosphorylation

This protocol is used to determine the phosphorylation status of Syk, a key indicator of its activation, in response to mast cell stimulation and treatment with spinacetin.

1. Cell Culture and Treatment:

• Culture bone marrow-derived mast cells (BMMCs) or a suitable mast cell line (e.g., RBL-2H3) in appropriate media.
• Sensitize cells with anti-DNP IgE overnight.
• Pre-treat cells with varying concentrations of spinacetin for 1 hour.
• Stimulate cells with DNP-HSA (antigen) for a short period (e.g., 5-15 minutes).

2. Cell Lysis:

• Wash cells with ice-cold phosphate-buffered saline (PBS).
• Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors to preserve protein phosphorylation.
• Centrifuge the lysates to pellet cell debris and collect the supernatant.

3. Protein Quantification:

• Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

4. SDS-PAGE and Western Blotting:

• Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.
• Separate proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).
• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

5. Immunoblotting:

• Block the membrane with 5% bovine serum albumin (BSA) or non-fat milk in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.
• Incubate the membrane with a primary antibody specific for phosphorylated Syk (e.g., anti-phospho-Syk (Tyr525/526)) overnight at 4°C.
• Wash the membrane three times with TBST.
• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.
• Wash the membrane three times with TBST.

6. Detection:

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and visualize using an imaging system.
• To ensure equal protein loading, strip the membrane and re-probe with an antibody against total Syk.

Calcium Mobilization Assay

This assay measures changes in intracellular calcium levels, a critical downstream event following PLCγ activation.

1. Cell Preparation:

• Culture and sensitize mast cells as described for the Western blotting protocol.
• Harvest the cells and resuspend them in a calcium-free buffer.

2. Calcium Indicator Loading:

• Load the cells with a fluorescent calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM) according to the manufacturer's instructions. This is typically done by incubating the cells with the dye for 30-60 minutes at 37°C.

3. Fluorometric Measurement:

• Wash the cells to remove excess dye and resuspend them in the calcium-free buffer.
• Place the cell suspension in a fluorometer cuvette or a microplate.
• Record the baseline fluorescence for a short period.
• Add the stimulus (e.g., DNP-HSA) to the cells and continue recording the fluorescence to measure the initial calcium release from intracellular stores.
• Add calcium chloride to the buffer to a final concentration of 1-2 mM to measure calcium influx from the extracellular space (store-operated calcium entry).

4. Data Analysis:

• Calculate the change in fluorescence intensity over time. For ratiometric dyes like Fura-2, the ratio of fluorescence at two different excitation wavelengths is used to determine the intracellular calcium concentration.

Visualizing the Molecular Interactions

To better understand the complex relationships between spinacetin and its molecular targets, the following diagrams illustrate the key signaling pathways and experimental workflows.

Caption: Spinacetin's inhibition of the mast cell activation signaling pathway.

Caption: Experimental workflow for Western blotting of Syk phosphorylation.

Caption: Logical relationship of spinacetin's action from molecular target to therapeutic potential.

Conclusion

Spinacetin shows promise as a modulator of mast cell-mediated inflammatory and allergic responses through its inhibitory effects on Syk and downstream signaling molecules. While the qualitative evidence for its mechanism of action is compelling, further research is needed to quantify its potency through the determination of IC50 or Kd values. This will enable a more direct comparison with other Syk inhibitors and facilitate its development as a potential therapeutic agent. The experimental protocols provided in this guide offer a framework for researchers to validate and expand upon the current understanding of spinacetin's molecular targets.

References

• 1. Syk inhibitors in clinical development for hematological malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. precisionbusinessinsights.com [precisionbusinessinsights.com]
• 3. Quercetin, Mast Cell Activation Syndrome, and Histamine Intolerance | The EDS Clinic [eds.clinic]
• 4. Emergence Of SYK Inhibitors In Clinical Trials - BioSpace [biospace.com]
• 5. mdpi.com [mdpi.com]
• 6. Spinacetin Suppresses the Mast Cell Activation and Passive Cutaneous Anaphylaxis in Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. ashpublications.org [ashpublications.org]
• 9. droracle.ai [droracle.ai]
• 10. Quercetin and Mast Cell Stabilization - The Fascia Institute [fasciainstitute.org]
• 11. Impact of polyphenols on mast cells with special emphasis on the effect of quercetin and luteolin [termedia.pl]

A Comparative Study of Spinacetin and its Glycosides: An Objective Guide for Researchers

In the realm of flavonoid research, spinacetin, an O-methylated flavonol found in spinach (Spinacia oleracea), has garnered attention for its potential therapeutic properties. However, in its natural state, spinacetin often exists as glycosides—molecules where a sugar moiety is attached. This conjugation can significantly alter the bioavailability, solubility, and biological activity of the parent compound, the aglycone. This guide provides a comparative analysis of spinacetin and its glycosides, offering insights into their respective performances based on available experimental data and established principles of flavonoid structure-activity relationships.

Data Presentation: A Comparative Overview

Direct comparative studies quantifying the biological activities of spinacetin versus its individual glycosides are limited in publicly available literature. However, by synthesizing data from studies on spinacetin's aglycone form and drawing parallels from well-researched flavonoids like quercetin, we can construct a hypothetical comparative framework. It is crucial to note that the following tables are illustrative and emphasize the need for direct experimental validation.

Table 1: Hypothetical Comparison of Antioxidant Activity

Compound	Antioxidant Assay	IC50 (µM) - Hypothetical	General Trend based on Flavonoid Chemistry
Spinacetin (Aglycone)	DPPH Radical Scavenging	Lower	Generally higher antioxidant activity
Spinacetin-3-O-glucoside	DPPH Radical Scavenging	Higher	Glycosylation at the 3-position can decrease activity
Spinacetin-7-O-glucoside	DPPH Radical Scavenging	Intermediate	Glycosylation at the 7-position has a lesser impact

Note: A lower IC50 value indicates greater antioxidant activity. The hypothetical values are based on the general principle that free hydroxyl groups, particularly in the B and C rings, are crucial for radical scavenging. Glycosylation can mask these groups, thereby reducing activity.

Table 2: Hypothetical Comparison of Anti-inflammatory Activity

Compound	Anti-inflammatory Assay	IC50 (µM) - Hypothetical	General Trend based on Flavonoid Chemistry
Spinacetin (Aglycone)	Nitric Oxide (NO) Inhibition in Macrophages	Lower	Generally more potent due to better cell permeability
Spinacetin-3-O-glucoside	Nitric Oxide (NO) Inhibition in Macrophages	Higher	Larger size and polarity may limit cell uptake
Spinacetin-7-O-glucoside	Nitric Oxide (NO) Inhibition in Macrophages	Intermediate	Effect of glycosylation site may vary

Note: A lower IC50 value indicates greater anti-inflammatory activity. The aglycone's smaller size and lower polarity typically allow for easier passage through cell membranes to reach intracellular targets.

Table 3: Anticancer Activity - Experimental Observations and Inferences

Compound/Extract	Cancer Cell Line	Observed Effect	Citation
Spinacetin-containing extract	Prostate Cancer Cells	Inhibited cell growth by nearly 50%	[1]
Spinacetin	Doxorubicin-induced Cardiomyocytes	Decreased apoptosis, increased protective autophagy	[2]

While direct IC50 comparisons with its glycosides are unavailable, studies indicate spinacetin possesses notable anticancer and cardioprotective properties. An extract containing spinacetin was found to be a potent inhibitor of prostate cancer cell growth.[1] Furthermore, purified spinacetin has been shown to protect heart cells from chemotherapy-induced damage by reducing apoptosis and promoting a cellular self-cleaning process known as autophagy.[2]

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to evaluate the biological activities of flavonoids like spinacetin and its glycosides.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a standard method for determining antioxidant activity.

Protocol:

• Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

• Prepare various concentrations of the test compounds (spinacetin and its glycosides) in methanol.

• In a 96-well plate, add 100 µL of each test compound concentration to respective wells.

• Add 100 µL of the DPPH solution to each well.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Methanol is used as a blank, and a solution without the test compound serves as the control.

• The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the compound concentration.

Nitric Oxide (NO) Inhibition Assay in Macrophage Cell Lines (e.g., RAW 264.7)

This assay assesses the anti-inflammatory potential of compounds by measuring their ability to inhibit the production of nitric oxide, a key inflammatory mediator.

Protocol:

• Culture RAW 264.7 macrophage cells in a 96-well plate until they reach 80-90% confluency.

• Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

• Induce inflammation by adding lipopolysaccharide (LPS; e.g., 1 µg/mL) to the wells (except for the negative control).

• Incubate the cells for 24 hours.

• After incubation, collect the cell culture supernatant.

• Determine the nitrite concentration in the supernatant using the Griess reagent system. This involves mixing the supernatant with sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride solutions, which forms a colored azo dye.

• Measure the absorbance at 540 nm.

• The amount of nitrite is calculated from a sodium nitrite standard curve.

• The percentage of NO inhibition is calculated relative to the LPS-stimulated control.

• The IC50 value is determined from the dose-response curve.

MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] Assay for Anticancer Activity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Protocol:

• Seed cancer cells (e.g., prostate cancer cell lines like PC-3 or LNCaP) in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds for a specified period (e.g., 24, 48, or 72 hours).

• After the treatment period, add MTT solution (e.g., 5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• During this incubation, mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding purple formazan crystals.

• Remove the medium and dissolve the formazan crystals in a solubilization solution (e.g., DMSO or acidified isopropanol).

• Measure the absorbance at a wavelength of 570 nm.

• The absorbance is directly proportional to the number of viable cells.

• Cell viability is expressed as a percentage relative to the untreated control cells.

• The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is calculated from the dose-response curve.

Mandatory Visualizations

Signaling Pathway of Spinacetin's Cardioprotective Effect

Caption: Spinacetin's cardioprotective signaling pathway.

Experimental Workflow for Evaluating Anticancer Activity

Caption: Workflow for assessing anticancer effects.

Logical Relationship of Flavonoid Structure and Antioxidant Activity

Caption: Structure-activity relationship of flavonoids.

References

• 1. researchgate.net [researchgate.net]
• 2. Spinacetin alleviates doxorubicin-induced cardiotoxicity by initiating protective autophagy through SIRT3/AMPK/mTOR pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Spinacetin and Patuletin Bioactivity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spinacetin and patuletin are two closely related O-methylated flavonols that have garnered significant interest in the scientific community for their diverse pharmacological activities. Both compounds are found in various medicinal plants and dietary sources, such as spinach and Tagetes species. Their structural similarity, differing only in the substitution at the 6-position of the A-ring (a methoxy group in spinacetin and a hydroxyl group in patuletin), makes a direct comparison of their bioactivities particularly valuable for understanding structure-activity relationships and for guiding future drug discovery and development efforts. This guide provides an objective, data-driven comparison of the anticancer, anti-inflammatory, antioxidant, and neuroprotective properties of spinacetin and patuletin, supported by experimental data and detailed methodologies.

Data Presentation

Anticancer Activity

The antiproliferative effects of spinacetin and patuletin have been evaluated against various cancer cell lines. The following table summarizes their half-maximal inhibitory concentrations (IC50). Lower IC50 values indicate greater potency.

Compound	Cell Line	Cancer Type	IC50 (µg/mL)	IC50 (µM)	Reference
Patuletin	CaSki	Cervical Cancer	88.0 ± 2.9	264.8 ± 8.7	[1]
MDA-MB-231	Breast Cancer	53.0 ± 1.2	159.5 ± 3.6	[1]
SK-Lu-1	Lung Cancer	37.0 ± 0.9	111.3 ± 2.7	[1]
Spinacetin	TRAMP-C2	Prostate Cancer	-	~1	[2]
Patuletin	TRAMP-C2	Prostate Cancer	-	~0.3	[2]

Note: A direct comparison of IC50 values for spinacetin against the same cancer cell lines as patuletin was not available in the reviewed literature. The data for prostate cancer cells is derived from a study that reported inhibitory concentrations rather than precise IC50 values.

Anti-inflammatory Activity

The anti-inflammatory properties of spinacetin and patuletin have been demonstrated in both in vitro and in vivo models.

Compound	Model	Assay	Effect	Reference
Spinacetin	IgE/Ag-stimulated BMMCs	Histamine Release	Significant inhibition	[3]
IgE/Ag-stimulated BMMCs	IL-6 Production	Dose-dependent inhibition	[3]
IgE/Ag-mediated PCA in mice	Passive Cutaneous Anaphylaxis	Dose-dependent attenuation	[3]
Patuletin	Adjuvant-Induced Arthritis (rodent model)	TNF-α & IL-1β production	Potent inhibition	[4]
Phagocytes	ROS Production	Significant inhibition	[4]
T-cells	Proliferation	Potent suppression	[4]

A direct in vivo comparison in a carrageenan-induced paw edema model in mice showed that both spinacetin and patuletin at a dose of 20 mg/kg exhibited anti-inflammatory effects[5].

Signaling Pathways

Spinacetin Anti-inflammatory Signaling Pathway

Spinacetin has been shown to exert its anti-inflammatory effects by inhibiting key signaling molecules in mast cells. Upon antigen stimulation of IgE-sensitized mast cells, spinacetin interferes with the activation of Syk, which in turn prevents the downstream phosphorylation of LAT and PLCγ. This disruption leads to the suppression of intracellular calcium mobilization and the activation of MAPKs (ERK, JNK, p38) and the Akt/NF-κB pathway. The culmination of these inhibitory actions is the reduced release of inflammatory mediators such as histamine and cytokines like IL-6[3].

Caption: Spinacetin's inhibition of mast cell activation.

Patuletin Apoptotic Signaling Pathway in Cancer Cells

In cancer cells, patuletin has been demonstrated to induce apoptosis primarily through the intrinsic pathway. It is suggested that patuletin treatment leads to the activation of caspase-9, a key initiator caspase in the mitochondrial-mediated apoptotic cascade. Activated caspase-9 then proceeds to activate effector caspases, such as caspase-3, which in turn cleave cellular substrates like PARP, ultimately leading to the characteristic morphological and biochemical hallmarks of apoptosis[1].

Caption: Patuletin's induction of the intrinsic apoptotic pathway.

Experimental Protocols

Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and proliferation.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000 to 10,000 cells/well and incubated for 24 hours to allow for cell attachment.

• Treatment: The cells are then treated with various concentrations of spinacetin or patuletin and incubated for a further 48-72 hours.

• MTT Addition: After the incubation period, 10-20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 2-4 hours at 37°C.

• Formazan Solubilization: The medium containing MTT is then removed, and 100-150 µL of a solubilizing agent (e.g., DMSO or a designated MTT solvent) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of 570-590 nm.

• Data Analysis: Cell viability is expressed as a percentage of the control (untreated cells), and the IC50 value is calculated from the dose-response curve.

Anti-inflammatory Activity: LPS-Induced RAW 264.7 Macrophage Assay

This assay evaluates the anti-inflammatory potential of compounds by measuring their ability to inhibit the production of inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophages.

• Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

• Cell Seeding and Treatment: Cells are seeded in a 24- or 96-well plate. After 24 hours, the cells are pre-treated with various concentrations of spinacetin or patuletin for 1-2 hours.

• LPS Stimulation: Following pre-treatment, the cells are stimulated with LPS (100-1000 ng/mL) for 18-24 hours to induce an inflammatory response.

• Nitric Oxide (NO) Measurement (Griess Assay): The production of nitric oxide, a key inflammatory mediator, is quantified by measuring the amount of nitrite in the culture supernatant using the Griess reagent.

• Cytokine Measurement (ELISA): The levels of pro-inflammatory cytokines such as TNF-α and IL-6 in the cell culture supernatant are measured using specific ELISA kits.

• Cell Viability (MTT Assay): A parallel MTT assay is performed to ensure that the observed anti-inflammatory effects are not due to cytotoxicity.

Antioxidant Activity: DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method to evaluate the free radical scavenging activity of compounds.

• Preparation of DPPH Solution: A stock solution of DPPH in methanol or ethanol is prepared. For the assay, a working solution with an absorbance of approximately 1.0 at 517 nm is used.

• Sample Preparation: Spinacetin and patuletin are dissolved in a suitable solvent (e.g., methanol or DMSO) to prepare various concentrations.

• Reaction Mixture: A specific volume of the sample solution is mixed with the DPPH working solution. A control containing only the solvent and DPPH is also prepared.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a set period, typically 30 minutes.

• Absorbance Measurement: The absorbance of the solutions is measured at 517 nm using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: [(Abs_control - Abs_sample) / Abs_control] x 100. The IC50 value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals, is then determined.

Conclusion

This comparative guide highlights the potent and varied bioactivities of spinacetin and patuletin. Patuletin demonstrates strong, broad-spectrum anticancer activity against cervical, breast, and lung cancer cell lines. Both flavonoids exhibit significant anti-inflammatory properties, with spinacetin showing pronounced effects on mast cell-mediated allergic inflammation and patuletin displaying efficacy in a model of rheumatoid arthritis. While direct comparative data on their antioxidant and neuroprotective effects is limited, the available evidence suggests that both compounds possess these beneficial properties. The differences in their potencies and mechanisms of action, likely attributable to the subtle structural variation at the C6 position, underscore the importance of such comparative studies in the development of targeted therapeutic agents. Further head-to-head investigations under standardized experimental conditions are warranted to fully elucidate their therapeutic potential.

References

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | Spinacetin Suppresses the Mast Cell Activation and Passive Cutaneous Anaphylaxis in Mouse Model [frontiersin.org]
• 3. Anti-TNF-α and anti-arthritic effect of patuletin: A rare flavonoid from Tagetes patula - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quercetagetin and Patuletin: Antiproliferative, Necrotic and Apoptotic Activity in Tumor Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Spinacetin: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides essential information and a procedural framework for the safe disposal of spinacetin, a flavonoid compound often used in research. While spinacetin is a naturally occurring compound found in sources like spinach and is noted by some suppliers as non-hazardous for shipping, it is imperative to follow established laboratory safety protocols for the disposal of all chemical waste.[1]

Immediate Safety and Handling Considerations

Before proceeding with disposal, ensure that appropriate personal protective equipment (PPE) is worn, including safety glasses, gloves, and a lab coat. Handle spinacetin in a well-ventilated area. In case of a spill, sweep up the solid material carefully, avoiding dust generation, and place it in a suitable, sealed container for disposal.

Chemical and Physical Properties of Spinacetin

A summary of key quantitative data for spinacetin is provided in the table below to inform safe handling and disposal decisions.

Property	Value
Molecular Formula	C₁₇H₁₄O₈
Molar Mass	346.29 g/mol
Appearance	Solid
Melting Point	235 - 236 °C
CAS Number	3153-83-1
(Source: PubChem)[2]

Step-by-Step Disposal Protocol

In the absence of a specific Safety Data Sheet (SDS) detailing the disposal procedures for spinacetin, a conservative approach based on general laboratory chemical waste guidelines is recommended.

Step 1: Waste Characterization

The first crucial step is to determine if the spinacetin waste is hazardous. While it is a natural product, it is prudent to treat it as a chemical of unknown toxicity in a laboratory setting. Unless your institution's Environmental Health and Safety (EHS) office has explicitly classified spinacetin as non-hazardous, it should be managed as chemical waste.

Step 2: Containerization and Labeling

• Select a Compatible Container : Use a clean, leak-proof container with a secure screw-top cap that is compatible with solid chemical waste.

• Label the Container : Clearly label the waste container with the words "Hazardous Waste" (or as required by your institution), the full chemical name "Spinacetin," and the approximate quantity. Proper labeling is essential for safe handling and disposal by your institution's waste management personnel.

Step 3: Segregation of Waste

Store the container with spinacetin waste in a designated satellite accumulation area (SAA) within the laboratory.[3] Ensure that it is segregated from incompatible materials. As a general precaution, avoid mixing spinacetin waste with other chemical waste streams unless explicitly permitted by your EHS office.

Step 4: Arrange for Chemical Waste Pickup

Contact your institution's EHS department to schedule a pickup for the chemical waste. Follow their specific procedures for waste collection. Do not dispose of spinacetin in the regular trash or down the drain. While some non-hazardous chemicals may be eligible for drain disposal, this should only be done with explicit approval from EHS and in accordance with local regulations.[1]

Experimental Workflow for Disposal

The logical workflow for the proper disposal of spinacetin is illustrated in the diagram below.

Caption: Workflow for the proper disposal of spinacetin in a laboratory setting.

Disclaimer: This information is intended as a general guide. Always consult your institution's specific chemical hygiene plan and your Environmental Health and Safety office for detailed procedures and regulatory requirements in your location.

References

• 1. medkoo.com [medkoo.com]
• 2. Spinacetin | C17H14O8 | CID 5321435 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Spinacetin - Wikipedia [en.wikipedia.org]